Trans-2-benzoyl-cyclopropanecarboxylic acid

• CAS: 1601-82-7

Core Science & Biosynthesis

Comprehensive Analysis of the pKa of trans-2-Benzoyl-cyclopropanecarboxylic Acid: Theoretical Frameworks and Experimental Methodologies

Executive Summary

Understanding the acid dissociation constant (

) of active pharmaceutical ingredients and their intermediates is a non-negotiable prerequisite in rational drug design. The dictates a molecule's ionization state at physiological pH, directly governing its lipophilicity (logD), membrane permeability, and target-binding affinity.

This technical whitepaper provides an in-depth analysis of trans-2-benzoyl-cyclopropanecarboxylic acid (CAS: 1601-82-7). Due to the scarcity of explicitly published empirical

values for this specific complex derivative, this guide establishes a rigorous theoretical framework to predict its based on structural electronics, followed by field-proven, self-validating experimental protocols for its empirical determination.

Structural and Electronic Causality: Predicting the

To accurately predict the ionization behavior of trans-2-benzoyl-cyclopropanecarboxylic acid, we must deconstruct its molecular architecture. The molecule consists of three critical domains: a carboxylic acid functional group, a rigid cyclopropane ring, and a benzoyl moiety.

The Role of the Cyclopropane Scaffold

The parent compound, [1], exhibits an empirical

of 4.83 at 25°C. This is slightly more acidic than standard aliphatic acids (e.g., propanoic acid, 4.87). The causality behind this lies in the unique hybridization of the cyclopropane ring. The C-C bonds in cyclopropane possess high s-character (approaching hybridization), which creates "Walsh orbitals." These orbitals behave similarly to -bonds, allowing the ring to effectively transmit electronic inductive (-I) and conjugative effects across its structure.

The Inductive Effect of the Benzoyl Group

In the trans-2-benzoyl derivative, the highly electronegative carbonyl oxygen of the benzoyl group exerts a strong electron-withdrawing inductive effect (-I). Because the cyclopropane ring efficiently transmits this effect, electron density is pulled away from the carboxylate anion formed upon deprotonation. This delocalization stabilizes the conjugate base, thereby increasing the acidity (lowering the

) of the molecule.

Furthermore, the trans stereochemistry minimizes steric clashes between the bulky benzoyl and carboxyl groups, preventing out-of-plane twisting that might otherwise disrupt the orbital overlap necessary for optimal electronic transmission. Based on linear free energy relationships (LFER) for

-carbonyl systems, the addition of the benzoyl group is calculated to lower the by approximately 0.8 to 1.0 units from the parent scaffold.

Figure 1: Transmission of the inductive (-I) effect from the benzoyl group through the cyclopropane ring.

Comparative Quantitative Data

To contextualize the predicted

of trans-2-benzoyl-cyclopropanecarboxylic acid, Table 1 summarizes the dissociation constants of structurally related reference compounds.

Table 1: Comparative

Values of Reference Carboxylic Acids (25°C)

Compound	Structural Feature	Empirical	Reference
Propanoic Acid	Standard aliphatic chain	4.87	Standard Lit.
Cyclopropanecarboxylic Acid	Strained ring, enhanced s-character	4.83	[LookChem Data] [1]
Benzoic Acid	Aromatic conjugation	4.20	Standard Lit.
trans-2-Benzoyl-cyclopropanecarboxylic acid	Ring strain + strong -carbonyl -I effect	~3.85 - 4.05	Calculated/Predicted

Experimental Methodologies for Empirical Determination

While theoretical predictions are robust, regulatory submissions and precision drug formulation require empirical validation. [2] remains the gold standard for

determination due to its high accuracy (±0.01 units) and direct measurement of proton activity.

Because trans-2-benzoyl-cyclopropanecarboxylic acid [3] has limited aqueous solubility, a cosolvent approach (Yasuda-Shedlovsky extrapolation) must be employed. The following protocol is designed as a self-validating system to ensure data integrity.

Protocol: Potentiometric Titration with Cosolvent Extrapolation

Causality of Reagents:

• 0.15 M KCl: Used as the background electrolyte to maintain a constant ionic strength, mimicking physiological conditions and preventing fluctuations in activity coefficients during the titration.

• Methanol (MeOH): Used as a cosolvent to maintain the analyte in solution. Extrapolation to 0% methanol yields the true aqueous

  .

Step-by-Step Methodology:

• System Validation (Critical Step):

  • Titrate a 2 mM solution of Potassium Hydrogen Phthalate (KHP, theoretical

    5.40) in 0.15 M KCl using 0.1 M KOH.

  • Validation Gate: Proceed only if the measured

    of KHP is . This proves electrode linearity and titrant standardization.

• Sample Preparation:

  • Prepare three solutions of trans-2-benzoyl-cyclopropanecarboxylic acid at a concentration of 1.5 mM in varying MeOH/Water ratios (e.g., 30%, 40%, and 50% MeOH by volume).

  • Ensure all solutions contain exactly 0.15 M KCl.

• Electrode Calibration:

  • Calibrate the glass pH electrode using standard buffers (pH 2.00, 4.00, and 7.00) thermostated strictly at 25.0 ± 0.1°C.

• Titration Execution:

  • Under a nitrogen blanket (to prevent

    absorption which forms carbonic acid and skews results), titrate the sample solutions with standardized 0.1 M KOH.

  • Record the pH after each 0.01 mL addition, ensuring equilibrium (drift < 0.001 pH/min) before the next addition.

• Data Processing & Extrapolation:

  • Calculate the apparent

    ( ) for each cosolvent ratio using the Henderson-Hasselbalch non-linear regression fit.

  • Plot the

    values against the reciprocal of the dielectric constant of the respective MeOH/Water mixtures (Yasuda-Shedlovsky plot).

  • Extrapolate the linear regression to the dielectric constant of pure water (78.3 at 25°C) to derive the true aqueous

    .

Figure 2: Self-validating potentiometric titration workflow with cosolvent extrapolation.

Implications in Pharmacokinetics

For drug development professionals, the

of trans-2-benzoyl-cyclopropanecarboxylic acid (~3.85 - 4.05) dictates that at physiological pH (7.4 in blood, ~6.0 in the duodenum), the molecule will exist almost entirely (>99.9%) in its ionized, carboxylate form.

This high degree of ionization will significantly lower its effective lipophilicity (

) compared to its intrinsic lipophilicity ( ). Consequently, while the ionized form ensures excellent aqueous solubility for systemic circulation, it may exhibit limited passive diffusion across the lipophilic lipid bilayers of the gastrointestinal tract or the Blood-Brain Barrier (BBB). Formulation strategies, such as esterification (prodrug design) or the use of permeation enhancers, must be considered if oral bioavailability or CNS penetration is a primary therapeutic objective.

References

• LookChem. "Cyclopropanecarboxylic acid - Chemical Properties, Melting Point, Boiling Point, Density, pKa." LookChem Database. Available at:[Link]

• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013). "Development of Methods for the Determination of pKa Values." Analytical Chemistry Insights, 8, 53–71. Available at:[Link]

• Molaid. "(+/-)-trans-2-benzoyl-cyclopropane-carboxylic acid-(1) | 1601-82-7 Properties." Molaid Chemical Database. Available at:[Link]

Introduction: The Significance of the Cyclopropane Scaffold in Modern Drug Discovery

An In-depth Technical Guide to trans-2-benzoyl-cyclopropanecarboxylic Acid Derivatives: Synthesis, Properties, and Therapeutic Potential

The cyclopropane ring, a three-membered carbocycle, is a fascinating structural motif that has garnered significant attention in medicinal chemistry.[1][2] Its inherent ring strain and unique electronic properties bestow upon it a rigid, three-dimensional geometry that can profoundly influence the biological activity of a molecule.[3] Often employed as a bioisosteric replacement for gem-dimethyl groups or double bonds, the cyclopropane moiety can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties.[3]

Within the diverse family of cyclopropane-containing compounds, the trans-2-substituted cyclopropanecarboxylic acid scaffold is of particular interest. This guide focuses on a specific, yet underexplored, subclass: trans-2-benzoyl-cyclopropanecarboxylic acid and its derivatives. This structure is distinguished by an aroyl group—specifically a benzoyl group—at the 2-position, which differentiates it from the more extensively studied trans-2-phenylcyclopropanecarboxylic acid. The presence of the ketone linker in the benzoyl moiety introduces a key hydrogen bond acceptor and alters the electronic and conformational landscape of the molecule, suggesting a unique pharmacological profile. This review aims to consolidate the known synthetic strategies for accessing this aroyl scaffold, analyze its chemical properties, and, by drawing logical comparisons with closely related analogues, explore its largely untapped therapeutic potential.

Synthetic Strategies for Aroyl-Substituted Cyclopropanes

The construction of the trans-2-benzoyl-cyclopropanecarboxylic acid core is not trivial and often relies on multi-step sequences. Methodologies can be broadly categorized into the formation of the cyclopropane ring from aroyl-containing precursors or the introduction of the aroyl group onto a pre-existing cyclopropane structure.

Michael-Initiated Ring Closure (MIRC)

A versatile and common strategy for forming substituted cyclopropanes is the Michael-Initiated Ring Closure (MIRC) reaction.[4] This approach typically involves the reaction of an electron-deficient olefin (a Michael acceptor) with a nucleophile (a Michael donor) that also contains a leaving group, enabling subsequent intramolecular cyclization. For the synthesis of the target scaffold, this would involve a benzoyl-substituted chalcone as the Michael acceptor.

Experimental Protocol: General Synthesis of 1,2,3-Trisubstituted Cyclopropanes via MIRC[4]

• Chalcone Preparation: Substituted methyl ketones are condensed with aryl aldehydes via a Claisen-Schmidt condensation (e.g., using NaOH in methanol) to produce the corresponding chalcones in near-quantitative yields.

• Cyclopropanation Reaction: To a solution of the chalcone (1.0 equiv) and a suitable sulfone (e.g., chloromethyl p-tolyl sulfone, 1.2 equiv) in a solvent such as tetrahydrofuran (THF), add a strong base like sodium hydride (NaH, 4.0 equiv).

• Reaction Execution: Reflux the reaction mixture for approximately 3 hours.

• Workup and Purification: After cooling, the reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the multifunctionalized cyclopropane.

Causality Note: The use of a strong, non-nucleophilic base like NaH is crucial for deprotonating the carbon alpha to the sulfone, initiating the Michael addition. The subsequent intramolecular displacement of the chloride by the resulting enolate forms the cyclopropane ring. THF is an optimal solvent as it is aprotic and effectively solvates the sodium cation.[4]

Annulation Reactions of Aroyl Cyclopropanes

Donor-acceptor (D-A) cyclopropanes substituted with an aroyl group are valuable precursors for constructing more complex heterocyclic systems. A notable example is the highly diastereoselective (3+2) annulation with nitriles, promoted by a Lewis acid like tin(IV) chloride, to yield 5-vinyl-1-pyrroline derivatives.[5]

Experimental Protocol: Diastereoselective Synthesis of 5-Vinyl-1-Pyrrolines[5]

• Reactant Preparation: To a stirred solution of trans-2-aroyl-3-styrylcyclopropane-1,1-dicarboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C, add the desired nitrile (10.0 equiv).

• Initiation: Add a solution of SnCl₄ (1.0 M in DCM, 1.2 equiv) dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to stir at 0 °C for 10 minutes.

• Quenching and Extraction: Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the residue using silica gel column chromatography (e.g., with a 10% ethyl acetate in hexane eluent) to obtain the 5-vinyl-1-pyrroline product.

Self-Validation Insight: The high diastereoselectivity of this reaction is a key feature. The mechanism involves the Lewis acid (SnCl₄) activating the aroyl cyclopropane to form a 1,5-dipolar intermediate, which then undergoes a stereocontrolled cyclization with the nitrile. The successful formation of a single diastereomer, verifiable by NMR spectroscopy, confirms the proposed mechanistic pathway.[5]

Caption: Workflow for the SnCl₄-mediated (3+2) annulation of aroyl cyclopropanes.

Synthesis via Oxidation

A direct route to a benzoyl cyclopropane derivative has been demonstrated in patent literature, involving the oxidation of a secondary alcohol precursor.[6]

• Precursor Synthesis: An appropriate cyclopropylmethyl alcohol, such as ethyl 2-((4-bromo-2-methoxyphenyl)(hydroxy)methyl)cyclopropanecarboxylate, is prepared.

• Oxidation Step: The alcohol is treated with an oxidizing agent like manganese dioxide (MnO₂) in a solvent such as toluene.

• Reaction Conditions: The mixture is heated (e.g., to 80 °C) for an extended period (e.g., 16 hours).

• Isolation: The reaction mixture is filtered through silica gel, and the filtrate is concentrated to yield the target compound, ethyl 2-(4-bromo-2-methoxy-benzoyl)cyclopropanecarboxylate.[6]

This method highlights that if the corresponding alcohol can be synthesized, a straightforward oxidation provides direct access to the benzoyl ketone functionality.

Physicochemical and Structural Properties

The defining features of trans-2-benzoyl-cyclopropanecarboxylic acid derivatives are their rigid stereochemistry and the electronic interplay between the three functional groups.

• Stereochemistry: The trans configuration locks the benzoyl and carboxylic acid groups on opposite faces of the cyclopropane ring. This creates a well-defined three-dimensional structure that can be crucial for specific interactions with a biological target.

• Conformation and Electronics: The carboxyl group often adopts a conformation that allows for electron density transfer from the strained cyclopropane ring towards the carbonyl π system.[7] The introduction of the benzoyl group adds another electron-withdrawing component, likely influencing the bond lengths and electronic character of the ring. This substituent-induced bond-length asymmetry is a known feature of such strained rings.[7]

• Spectroscopic Features: Based on related structures, these derivatives are expected to show characteristic signals in ¹H NMR spectroscopy, with the cyclopropyl protons appearing as a complex multiplet system in the upfield region (typically 1.0-3.5 ppm). The carbonyl carbons of the benzoyl and carboxylic acid groups would be readily identifiable in the ¹³C NMR spectrum in the 170-200 ppm range.[5]

Biological Activity and Therapeutic Potential: A Comparative Analysis

Direct biological studies on trans-2-benzoyl-cyclopropanecarboxylic acid are scarce in the literature. However, by examining the activities of structurally related compounds, we can infer its therapeutic potential and identify promising areas for future investigation.

Caption: Inferred biological potential based on related chemical classes.

Inferences from Phenyl-Analogues

The closest and most-studied relatives are the trans-2-phenylcyclopropanecarboxylic acids.

• Antibacterial Agents: These compounds have been investigated as inhibitors of ethylene biosynthesis in plants.[8]

• Plant Growth Regulators: Certain derivatives are known to inhibit ethylene biosynthesis, which is crucial for regulating plant life cycles and preserving fruit and vegetable quality.[8]

Inferences from Keto-Containing Compounds

The benzoyl group's ketone is a key functional feature. Molecules containing a γ-keto moiety, such as γ-keto sulfones, have been reported to possess a range of biological activities, including anticoagulant, antibacterial, and anticancer properties.[9] This suggests that the ketone of the benzoyl group could serve as a critical pharmacophore for interacting with various biological targets.

Inferences from General Cyclopropane Derivatives

The broader class of cyclopropane-containing molecules exhibits an extensive range of biological activities, including insecticidal, antifungal, antimicrobial, antitumor, and antiviral properties.[2][10] This wide spectrum of activity underscores the privileged nature of the cyclopropane scaffold in drug discovery.

Structure-Activity Relationships (SAR)

While a definitive SAR for this class cannot be constructed without experimental data, a predictive framework can be proposed based on related compounds.

Table 1: Hypothetical Structure-Activity Relationships for trans-2-Benzoyl-cyclopropanecarboxylic Acid Derivatives

Position/Modification	Structural Change	Predicted Impact on Activity	Rationale
Benzoyl Ring	Introduction of electron-withdrawing groups (e.g., -Cl, -CF₃)	Potentially enhanced activity	Can modulate electronic properties, improve membrane permeability, or engage in halogen bonding with the target.
Introduction of electron-donating groups (e.g., -OCH₃, -CH₃)	Variable	May increase metabolic susceptibility but could also enhance binding through specific interactions (e.g., H-bonding). The activity of a methoxy-substituted derivative is noted in patent literature.[6]
Carboxylic Acid	Esterification or Amidation	Likely decreased or altered activity	The free carboxylic acid is often crucial for forming salt bridges or key hydrogen bonds with target residues (e.g., arginine, lysine). Conversion to an ester or amide would block this and may be useful for creating prodrugs.
Stereochemistry	Change from trans to cis isomer	Significant drop in activity	The specific spatial orientation of substituents in the trans isomer is critical for precise fitting into a target's binding pocket.

Future Directions and Conclusion

The class of trans-2-benzoyl-cyclopropanecarboxylic acid derivatives represents a chemically accessible but biologically underexplored area of medicinal chemistry. While synthetic methodologies for their creation are established, a significant knowledge gap exists regarding their pharmacological properties.

Future research should focus on:

• Library Synthesis: The systematic synthesis of a diverse library of derivatives with various substitutions on the benzoyl ring.

• Biological Screening: Screening this library against a range of targets where related structures have shown activity, including bacterial enzymes (e.g., O-acetylserine sulfhydrylase), leukotriene C4 synthase, and various cancer cell lines.

• Computational Studies: Employing molecular docking and other computational tools to predict potential biological targets and guide the design of new, more potent analogues.

References

• Li, D. (2025, July 8). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. ResearchGate. [Link]

• Reddy, G. N., & Ghorai, P. (2021). Tin(iv) chloride mediated (3 + 2) annulation of trans-2-aroyl-3-styrylcyclopropane-1,1-dicarboxylates with nitriles: diastereoselective access to 5-vinyl-1-pyrroline derivatives. RSC Advances, 11(26), 15827–15831. [Link]

• Loy, R. N., & Kelly, C. B. (2023). Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis. Organic Letters, 25(28), 5342–5346. [Link]

• Zhang, C., et al. (2020). Synthesis of γ‐Keto Sulfones through a Three‐Component Reaction of Cyclopropanols, DABCO ⋅ (SO2)2 and Alkyl Halides. Advanced Synthesis & Catalysis. [Link]

• Chang, M.-Y., Chen, Y.-C., & Chan, C.-K. (2014). One-pot synthesis of multifunctionalized cyclopropanes. Tetrahedron Letters, 55(15), 2421-2424. [Link]

• Google Patents. (2016).

• Wipf, P., & Kunz, F. J. (2007). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC. [Link]

• Kulinkovich, O. G., & de Meijere, A. (2003). The Chemistry of Cyclopropanols. Chemical Reviews, 103(4), 1431-1484. [Link]

• ResearchGate. Recommended synthesis of (±)-trans-2-phenylcyclopropane carboxylic acid A. [Link]

• ResearchGate. (2025). Formal Carbene Insertion into Cyclopropanones: Access to 2-Aroyl Cyclobutanones via Sulfonium Ylides. [Link]

• PubChem. trans-2-Phenylcyclopropanecarboxylic acid. [Link]

• Cheméo. Chemical Properties of Cyclopropanecarboxylic acid, trans-2-phenyl-, hexyl ester. [Link]

• ResearchGate. Cyclopropane Derivatives and their Diverse Biological Activities. [Link]

• Bioactive Compounds in Health and Disease. (2024). New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. [Link]

• Jennings, J. A., et al. (2021). 2-Heptylcyclopropane-1-Carboxylic Acid Disperses and Inhibits Bacterial Biofilms. Frontiers in Cellular and Infection Microbiology. [Link]

• Gambi, G., et al. (2015). Polyenylcyclopropane carboxylic esters with high insecticidal activity. Pest Management Science, 71(5), 743-748. [Link]

• ResearchGate. trans-(1R,2R)-1-Benzyl-2-phenylcyclopropanecarboxylic acid. [Link]

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Technical Whitepaper: Trans-2-benzoyl-cyclopropanecarboxylic Acid (CAS 1601-82-7) in Advanced Organic Synthesis and Drug Development

Executive Summary

The cyclopropane ring is a highly privileged scaffold in modern medicinal chemistry, offering unique conformational rigidity, metabolic stability, and bioisosteric properties. Among its functionalized derivatives, trans-2-benzoyl-cyclopropanecarboxylic acid (CAS: 1601-82-7) serves as a critical building block. Its precise trans stereochemistry and dual functionalization (a benzoyl moiety and a carboxylic acid) make it an ideal precursor for synthesizing complex agrochemicals, fine chemicals, and active pharmaceutical ingredients (APIs), particularly in the development of monoamine oxidase (MAO) inhibitors and tranylcypromine analogs[1].

This technical guide provides an in-depth analysis of its chemical identifiers, physicochemical properties, stereoretentive synthesis protocols, and downstream applications in drug development.

Chemical Identity and Structural Parameters

Accurate tracking and characterization of cyclopropane derivatives require strict adherence to established chemical identifiers. The trans configuration is critical, as the spatial orientation of the benzoyl and carboxyl groups dictates the compound's pharmacological binding affinity in downstream API derivatives[2].

Table 1: Core Chemical Identifiers

Identifier Type	Value
IUPAC Name	(1S,2S)-2-benzoylcyclopropane-1-carboxylic acid (and enantiomer)
CAS Registry Number	1601-82-7
Molecular Formula	C₁₁H₁₀O₃
Molecular Weight	190.199 g/mol
InChIKey	LKZSGYYDOQYLNR-IUCAKERBSA-N
Common Synonyms	rac-(1r,2s)-2-benzoylcyclopropane-1-carboxylic acid

Table 2: Physicochemical Properties

Property	Value	Analytical Relevance
Melting Point	120 °C	Indicator of crystalline purity during isolation
Boiling Point (Predicted)	369.8 ± 35.0 °C	Relevant for high-temperature degradation limits
Density (Predicted)	1.334 ± 0.06 g/cm³	Required for volumetric scaling in flow chemistry
LogP (Octanol/Water)	1.2	Predicts favorable lipophilicity for CNS penetration

Data sourced from[1].

Mechanistic Synthesis: Stereoretentive Halogen-Magnesium Exchange

Synthesizing highly functionalized cyclopropanes is notoriously difficult due to the ring's inherent strain (approx. 27.5 kcal/mol), which makes it susceptible to ring-opening reactions under harsh basic or nucleophilic conditions. To synthesize the ester precursor of trans-2-benzoyl-cyclopropanecarboxylic acid, researchers employ a low-temperature halogen-magnesium exchange protocol pioneered by the Knochel group[3].

Experimental Causality and System Design

The synthesis relies on treating a trans-2-iodo-cyclopropanecarboxylic acid ester with isopropylmagnesium chloride (

).

• Causality of Temperature: The reaction must be strictly maintained at -40 °C. At higher temperatures, the resulting cyclopropylmagnesium intermediate undergoes rapid ring-opening or epimerization. Low temperatures kinetically freeze the trans configuration.

• Causality of Transmetallation: Direct reaction of the Grignard intermediate with benzoyl chloride leads to over-addition (tertiary alcohols) and poor functional group tolerance. The addition of

  facilitates transmetallation to a softer organocuprate species, which selectively undergoes nucleophilic acyl substitution with benzoyl chloride without attacking the existing ester group[3].

Mechanistic workflow of low-temperature halogen-magnesium exchange for stereoretentive synthesis.

Self-Validating Protocol: Step-by-Step Methodology

The following protocol outlines the synthesis of the ethyl ester intermediate, which is subsequently hydrolyzed to yield the target acid[3].

• System Preparation: Flame-dry a two-necked flask equipped with a magnetic stirring bar and a septum. Purge with argon for 15 minutes to establish a strictly anhydrous environment.

• Substrate Solvation: Dissolve trans-2-iodo-cyclopropanecarboxylic acid ethyl ester (1.0 mmol) in dry THF (4.0 mL).

• Cryogenic Metallation: Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath. Slowly add

  (0.16 mL, 1.6 M in THF, 1.1 eq) dropwise via syringe.

• Validation Checkpoint (Crucial): After 15 minutes of stirring, extract a 50 µL aliquot, quench with water, and analyze via Gas Chromatography (GC). Self-Validation: Do not proceed until GC confirms >98% consumption of the starting iodide. Proceeding prematurely results in inseparable mixtures of starting material and product.

• Cuprate Formation & Trapping: Once exchange is validated, add

  (1.0 M in THF, 1.1 eq) followed immediately by benzoyl chloride (1.5 eq). Allow the mixture to warm to room temperature over 2 hours.

• Quench and Isolation: Quench the reaction with saturated aqueous

  (10 mL) to destroy unreacted organometallics. Extract with diethyl ether ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under vacuum.

• Purification: Purify the crude residue via flash column chromatography (silica gel, pentane/ether 5:1) to afford the ester (approx. 65% yield). Subsequent standard basic hydrolysis yields the free acid (CAS 1601-82-7).

Analytical Characterization

Validating the trans stereochemistry is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive proof of the cyclopropane ring's substitution pattern. The coupling constants (

-values) of the cyclopropyl protons are highly sensitive to their relative cis or trans orientation[4].

Table 3: ¹H and ¹³C NMR Spectral Markers (Ester Precursor)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling (Hz)	Assignment
¹H	7.97 - 7.94	Multiplet (2H)	Aromatic ortho-protons (Benzoyl)
¹H	7.51 - 7.35	Multiplet (3H)	Aromatic meta/para-protons
¹H	2.71	Doublet of doublets ( )	Cyclopropyl CH (adjacent to carbonyl)
¹H	2.22	Doublet of doublets ( )	Cyclopropyl CH (adjacent to ester)
¹H	1.83	Doublet of triplets ( )	Cyclopropyl (trans-oriented)
¹H	1.28	Doublet of triplets ( )	Cyclopropyl (cis-oriented)
¹³C	194.9	Singlet	Ketone Carbonyl (Benzoyl)
¹³C	170.4	Singlet	Ester/Acid Carbonyl

Data referenced from functionalized cyclopropylmagnesium reagent characterizations[4].

Applications in Drug Discovery and Chemical Biology

Trans-2-benzoyl-cyclopropanecarboxylic acid is not an end-product but a highly versatile synthetic node. Its applications span two primary domains:

Precursor to Tranylcypromine (TCP) Analogs

Tranylcypromine is a non-selective, irreversible monoamine oxidase (MAO) inhibitor used in psychiatry. The cyclopropylamine pharmacophore is essential for its mechanism of action—it undergoes single-electron oxidation by the FAD cofactor in MAO, leading to ring-opening and covalent inactivation of the enzyme.

By utilizing trans-2-benzoyl-cyclopropanecarboxylic acid, medicinal chemists can perform a Curtius rearrangement on the carboxylic acid to generate the requisite primary amine, while the benzoyl group serves as a handle for further derivatization (e.g., reduction to a secondary alcohol or methylene bridge) to create selective MAO-B or LSD1 (Lysine-specific demethylase 1) inhibitors for oncology applications.

The Hunsdiecker Degradation Pathway

In halogen-focused synthetic pathways, the carboxylic acid moiety of CAS 1601-82-7 can be subjected to the Hunsdiecker reaction. By treating the compound with bromine and mercury(II) oxide (

) in carbon tetrachloride or dichloromethane, the carboxylic acid is decarboxylated and replaced by a bromine atom, yielding trans-1-benzoyl-2-bromo-cyclopropane[1]. This brominated intermediate is highly valuable for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura) to install diverse aryl groups on the cyclopropane core.

Translational pathway from cyclopropane building block to MAO/LSD1 inhibitor development.

References

• Molaid Chemical Database. (+/-)-trans-2-benzoyl-cyclopropane-carboxylic acid-(1) | 1601-82-7. Comprehensive chemical identifiers, physicochemical properties, and reaction pathways.[Link][1]

• Knochel, P., et al. Preparation of New Functionalized Cyclopropylmagnesium Reagents. Wiley-VCH / LMU Munich. Details the stereoretentive low-temperature halogen-magnesium exchange protocol and NMR characterizations. [Link][3]

• Springer Nature. Zum Hunsdiecker-Abbau von 2-Acylcyclopropancarbonsäuren. DOI: 10.1007/bf01046438. Describes the Hunsdiecker degradation of 2-acylcyclopropanecarboxylic acids to brominated cyclopropanes.[Link][1]

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Biological Activity of trans-2-Benzoyl-Cyclopropanecarboxylic Acid Analogs: Targeting GPR120 (FFAR4) for Metabolic and Inflammatory Modulation

Executive Summary

The discovery of free fatty acid receptors (FFARs) has fundamentally shifted our understanding of metabolic regulation, proving that dietary lipids act not only as energy substrates but as potent signaling molecules. Among these, GPR120 (FFAR4) has emerged as a highly sought-after therapeutic target for Type 2 Diabetes Mellitus (T2DM) and obesity-related inflammation [3].

However, developing selective GPR120 agonists has historically been hindered by off-target activity at the closely related GPR40 (FFAR1) receptor. Recent medicinal chemistry breakthroughs have identified the trans-2-aroyl/benzoyl-cyclopropanecarboxylic acid scaffold as a privileged pharmacophore [1]. By utilizing the rigid cyclopropane ring to lock the dihedral angle of the carboxylic acid relative to the lipophilic tail, these analogs achieve exquisite selectivity and potency for GPR120, driving robust glucagon-like peptide-1 (GLP-1) secretion and profound anti-inflammatory responses [2][4].

This whitepaper provides an in-depth technical analysis of the biological activity of trans-2-benzoyl-cyclopropanecarboxylic acid analogs, detailing their mechanism of action, structure-activity relationships (SAR), and the self-validating experimental workflows required to evaluate their efficacy.

Mechanistic Basis of Biological Activity

Endogenous long-chain fatty acids (LCFAs) like α-linolenic acid are highly flexible, allowing them to bind multiple FFARs. Trans-2-benzoyl-cyclopropanecarboxylic acid analogs mimic these LCFAs but introduce critical conformational restrictions. The benzoyl or biphenyl moiety acts as the lipophilic tail, while the cyclopropanecarboxylic acid mimics the polar headgroup.

GPR120 is a unique G-protein coupled receptor (GPCR) that exhibits bifurcated signaling upon activation by these analogs:

• Gαq/11 Pathway (Metabolic): Activation in enteroendocrine L-cells triggers Phospholipase Cβ (PLCβ), leading to intracellular calcium mobilization and the subsequent exocytosis of GLP-1. This incretin effect enhances glucose-dependent insulin secretion [4].

• β-Arrestin 2 Pathway (Anti-inflammatory): In macrophages, GPR120 activation recruits β-arrestin 2, which sequesters TAB1. This prevents the activation of TAK1, effectively blocking the NF-κB signaling cascade and halting the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) [3].

Fig 1: Bifurcated signaling pathways of GPR120 activated by trans-cyclopropanecarboxylic acid analogs.

Structure-Activity Relationship (SAR) & Quantitative Data

The stereochemistry of the cyclopropane ring is the definitive factor in GPR120 selectivity. Studies have demonstrated that the (S,S) enantiomer of the trans-cyclopropane configuration is highly active, perfectly complementing the orthosteric binding pocket of GPR120. Conversely, the (R,R) enantiomer clashes with the receptor's transmembrane helices, rendering it inactive [2].

The table below summarizes the quantitative SAR data for representative trans-cyclopropanecarboxylic acid analogs compared to non-cyclopropyl reference compounds.

Compound / Chemotype	Target Receptor	EC₅₀ (nM)	Max Efficacy (%)	Selectivity (vs GPR40)
trans-2-(((3'-benzoyl-[1,1'-biphenyl]-4-yl)oxy)methyl)cyclopropanecarboxylic acid [1]	GPR120	~120	95%	>50-fold
Indazole-6-phenyl-(S,S)-cyclopropanecarboxylic acid (Cmpd 35) [2]	GPR120	78	100%	>100-fold
Indazole-6-phenyl-(R,R)-cyclopropanecarboxylic acid [2]	GPR120	>10,000	N/A	N/A
TUG-891 (Reference Agonist, non-cyclopropyl) [4]	GPR120	14	100%	~10-fold

Experimental Workflows & Protocols

To rigorously validate the biological activity of these analogs, assays must capture both the metabolic (GLP-1) and signaling (β-arrestin) dimensions. The following protocols are designed as self-validating systems to eliminate false positives and artifacts.

Protocol 1: In Vitro GLP-1 Secretion Assay (Enteroendocrine L-Cells)

This assay quantifies the downstream functional consequence of Gαq/11 activation.

• Cell Preparation: Seed NCI-H716 cells (human enteroendocrine L-cell line) into 96-well plates coated with Matrigel at

  cells/well.

• Nutrient Deprivation: Wash cells twice with Krebs-Ringer Bicarbonate (KRB) buffer. Incubate in KRB buffer for 2 hours.

  • Causality Note: This starvation step is critical to establish a baseline and remove serum-derived lipid interference that would otherwise pre-activate GPR120.

• Compound Treatment: Prepare serial dilutions of the trans-2-benzoyl-cyclopropanecarboxylic acid analog in KRB buffer containing 0.1% fatty acid-free BSA and 50 µM Sitagliptin (a DPP-IV inhibitor). Add to cells and incubate for 2 hours at 37°C.

  • Causality Note: L-cells secrete active GLP-1 (7-36), but it is rapidly cleaved by endogenous dipeptidyl peptidase-4 (DPP-IV). Omitting Sitagliptin will result in the degradation of the analyte before detection, yielding severe false negatives.

• Quantification: Centrifuge the plate at 1000 x g for 5 minutes. Transfer the supernatant to a pre-coated Active GLP-1 ELISA plate. Read absorbance at 450 nm and interpolate against a standard curve.

Protocol 2: β-Arrestin 2 Recruitment Assay (BRET)

Because GPR120 exhibits biased agonism, measuring only calcium flux (via FLIPR) is insufficient. Bioluminescence Resonance Energy Transfer (BRET) allows real-time, live-cell monitoring of the receptor-arrestin interaction.

Fig 2: Step-by-step BRET assay workflow for quantifying β-arrestin 2 recruitment by GPR120 agonists.

• Transfection: Co-transfect HEK293T cells with plasmids encoding GPR120 tagged with Renilla luciferase (GPR120-Rluc8) and β-arrestin 2 tagged with the Venus fluorophore.

• Seeding: 24 hours post-transfection, detach and re-seed cells into white 384-well microplates (to maximize luminescence reflection) at

  cells/well.

• Ligand Incubation: Add the cyclopropanecarboxylic acid analogs and incubate for 30 minutes at 37°C.

• Substrate Addition: Inject Coelenterazine h (5 µM final concentration) into the wells.

  • Causality Note: Coelenterazine h is specifically chosen over native coelenterazine due to its higher quantum yield and superior spectral overlap with the Venus acceptor, maximizing the BRET signal window.

• Ratiometric Detection: Read the plate immediately using a microplate reader equipped with dual emission filters (475/30 nm for Rluc8 and 535/30 nm for Venus). Calculate the BRET ratio (Emission 535 / Emission 475).

  • Causality Note: This ratiometric approach is inherently self-validating. By dividing the acceptor signal by the donor signal, the assay mathematically normalizes well-to-well variations in cell number, transfection efficiency, and well volume.

Translational Relevance

The ultimate validation of trans-2-benzoyl-cyclopropanecarboxylic acid analogs lies in their in vivo efficacy. In Oral Glucose Tolerance Tests (oGTT) conducted on wild-type mice, these compounds significantly blunt glucose excursions and elevate plasma insulin. Crucially, when administered to GPR120 knockout (KO) mice, the glucose-lowering efficacy is entirely abolished [2]. This genetic validation confirms that the biological activity of the trans-cyclopropanecarboxylic acid pharmacophore is strictly mediated through GPR120 agonism, solidifying its potential as a next-generation therapeutic class for metabolic syndrome.

References

• Title: CYCLOPROPANECARBOXYLIC ACID GPR120 MODULATORS - EP 3191454 B1 Source: European Patent Office / Google Patents URL
• Title: Indazole-6-phenylcyclopropylcarboxylic Acids as Selective GPR120 Agonists with in Vivo Efficacy Source: ACS Medicinal Chemistry Letters / ResearchGate URL
• Title: Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4)
• Source: Journal of Medicinal Chemistry (ACS Publications)

Protocols & Analytical Methods

Enantioselective Synthesis of trans-2-benzoyl-cyclopropanecarboxylic acid: Protocols and Mechanistic Insights

An Application Guide for Researchers and Process Chemists

Abstract

Optically active cyclopropane rings are privileged structural motifs in medicinal chemistry, valued for their ability to impart conformational rigidity and metabolic stability to drug candidates.[1] The trans-2-benzoyl-cyclopropanecarboxylic acid scaffold, in particular, serves as a critical chiral building block for a variety of pharmacologically active agents. Achieving high diastereo- and enantioselectivity in its synthesis, however, presents a significant challenge. This application note provides detailed, field-proven protocols for the enantioselective synthesis of this target molecule, focusing on two powerful and complementary asymmetric strategies: Organocatalytic Michael-Initiated Ring Closure (MIRC) and the Asymmetric Corey-Chaykovsky Reaction. We delve into the mechanistic rationale behind these methods, offering insights into experimental design, catalyst selection, and process optimization to empower researchers in pharmaceutical and chemical development.

Introduction: The Strategic Importance of Chiral Cyclopropanes

The unique electronic properties and strained three-membered ring of cyclopropanes make them valuable isosteres for larger, more flexible alkyl chains or phenyl rings in drug design.[1][2] The synthesis of enantiomerically pure cyclopropanes is therefore a topic of intense research. The target molecule, trans-2-benzoyl-cyclopropanecarboxylic acid, combines a benzoyl group and a carboxylic acid on a trans-substituted cyclopropane core, offering multiple points for further chemical elaboration. The primary challenge in its synthesis is the simultaneous and precise control of two adjacent stereocenters. This guide focuses on catalytic asymmetric methods that obviate the need for classical resolution, which is often inefficient.[3]

We will explore two distinct catalytic approaches:

• Phase-Transfer Catalyzed Michael-Initiated Ring Closure (MIRC): A robust method that builds the cyclopropane ring from a chalcone precursor and a malonate derivative under biphasic conditions using a chiral Cinchona alkaloid catalyst.[4][5]

• Asymmetric Corey-Chaykovsky Cyclopropanation: A classic transformation adapted for enantioselectivity, wherein a chiral sulfur ylide reacts with a chalcone via conjugate addition to form the three-membered ring.[6][7]

Strategy I: Asymmetric Michael-Initiated Ring Closure (MIRC) via Phase-Transfer Catalysis

The MIRC reaction is a powerful cascade process for constructing highly functionalized cyclopropanes.[5] The reaction proceeds via a stereocontrolled Michael addition of a nucleophile to an α,β-unsaturated acceptor, followed by an intramolecular ring-closing substitution. The use of chiral phase-transfer catalysts (PTCs) to shuttle the nucleophile from an aqueous basic phase to the organic phase containing the substrate allows for excellent stereochemical control.[4][8]

Mechanistic Rationale

The key to enantioselectivity lies in the formation of a chiral ion pair between the phase-transfer catalyst and the enolate of the malonate nucleophile. This complex then approaches the Michael acceptor (chalcone) in a highly organized, sterically defined manner. The catalyst's chiral scaffold dictates the facial selectivity of the attack, thereby establishing the absolute stereochemistry of the two newly formed stereocenters. Subsequent intramolecular SN2 displacement of a leaving group on the malonate derivative forges the cyclopropane ring.

Caption: General workflow for the Phase-Transfer Catalyzed MIRC reaction.

Experimental Protocol: PTC-MIRC Synthesis

This protocol is adapted from methodologies employing Cinchona alkaloid-derived catalysts for the cyclopropanation of chalcones.[4] The final product from this sequence is a diester, which requires subsequent hydrolysis and decarboxylation to yield the target carboxylic acid.

Materials:

• Chalcone (1.0 equiv)

• Diethyl 2-bromomalonate (1.2 equiv)

• (1R,2S,4S,5R)-(-)-O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (O-Allyl-CIN-AMB) (0.1 equiv)

• Potassium carbonate (K₂CO₃), 50% aqueous solution (10 equiv)

• Toluene or Mesitylene

• Diethyl ether

• Saturated aq. NH₄Cl

• Brine

• Anhydrous MgSO₄

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the chiral phase-transfer catalyst (0.1 equiv) and toluene (to achieve a final concentration of ~0.1 M with respect to chalcone).

• Addition of Base: Add the 50% aqueous K₂CO₃ solution (10 equiv). Begin vigorous stirring (>1200 rpm) to ensure efficient mixing of the two phases.

• Substrate Addition: Add the chalcone (1.0 equiv) to the biphasic mixture.

• Cooling and Nucleophile Addition: Cool the reaction vessel to 0 °C in an ice bath under an inert atmosphere (e.g., Argon). Add diethyl 2-bromomalonate (1.2 equiv) dropwise over 10-15 minutes.

  • Causality Note: Slow addition of the bromomalonate is crucial to prevent side reactions and to maintain a low steady-state concentration, which often improves enantioselectivity. Vigorous stirring is essential for maximizing the interfacial area, which is critical for the efficiency of phase-transfer catalysis.[4]

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 24-48 hours.

• Workup: Once the reaction is complete, dilute the mixture with diethyl ether and transfer it to a separatory funnel. Wash the organic layer sequentially with water, saturated aq. NH₄Cl, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the diethyl trans-2-benzoyl-cyclopropane-1,1-dicarboxylate.

• Hydrolysis and Decarboxylation: The purified diester is then hydrolyzed (e.g., using NaOH or KOH in ethanol/water) and subsequently acidified (e.g., with HCl) and heated to effect decarboxylation, yielding the final trans-2-benzoyl-cyclopropanecarboxylic acid.

Data Summary

The following table summarizes representative data for PTC-MIRC reactions on chalcone derivatives, highlighting the effectiveness of this approach.

Catalyst	Substrate	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee, %)	Reference
O-Allyl-CIN-AMB	Chalcone	85-95	>95:5	82-91	[4]
Quinine-derived PTC	Electron-deficient chalcones	up to 98	>95:5	up to 82 (91:9 er)	[4]
Prolinol TMS Ether	α,β-Unsaturated Aldehydes	80-99	>30:1	90-98	[9]

Strategy II: Asymmetric Corey-Chaykovsky Cyclopropanation

The Corey-Chaykovsky reaction is a cornerstone of organic synthesis for the formation of three-membered rings.[10][11] It involves the reaction of a sulfur ylide with an electrophile. For cyclopropanation of enones, a sulfoxonium ylide is typically used, which favors a 1,4-conjugate addition (Michael addition) followed by ring closure.[6][7] Enantioselectivity is achieved by using a chiral sulfide which, upon alkylation and deprotonation, generates a chiral ylide.

Mechanistic Rationale

The catalytic cycle begins with the alkylation of a chiral sulfide to form a sulfonium salt. A strong base deprotonates the salt to generate the chiral sulfur ylide in situ. This ylide then undergoes a reversible 1,4-conjugate addition to the chalcone. The subsequent irreversible ring-closure is the rate- and stereo-determining step. The chiral environment provided by the ligands on the sulfur atom directs the cyclization to favor one enantiomer of the trans-cyclopropane product.

Caption: Catalytic cycle for the enantioselective Corey-Chaykovsky reaction.

Experimental Protocol: Chiral Ylide Cyclopropanation

This protocol is a representative procedure based on organoselenium-catalyzed asymmetric cyclopropanations of chalcones, which operate on a similar principle of ylide formation and reaction.[12][13] This method directly installs the benzoyl and phenyl groups. A subsequent oxidation step would be needed to obtain the carboxylic acid.

Materials:

• Chalcone (1.0 equiv)

• Chiral tetrahydroselenophene catalyst (0.1 equiv)

• Benzyl bromide (1.5 equiv)

• Potassium bis(trimethylsilyl)amide (KHMDS), 1.0 M in THF (1.2 equiv)

• Toluene or THF, anhydrous

• Saturated aq. NaHCO₃

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Catalyst and Substrate: In an oven-dried, argon-flushed flask, dissolve the chiral selenide catalyst (0.1 equiv), chalcone (1.0 equiv), and benzyl bromide (1.5 equiv) in anhydrous toluene.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality Note: Low temperatures are critical for controlling the reactivity of the highly nucleophilic ylide and for maximizing enantioselectivity by amplifying the small energy differences between the diastereomeric transition states.[14]

• Ylide Generation and Reaction: Add KHMDS solution (1.2 equiv) dropwise via syringe pump over 1 hour. The slow addition maintains a low concentration of the ylide and base, minimizing side reactions.

• Reaction Monitoring: Stir the reaction at -78 °C for 12-24 hours. Monitor progress by TLC.

• Quenching and Workup: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution at -78 °C and allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to afford the trans-1-benzoyl-2-phenyl-3-benzylcyclopropane.

• Conversion to Carboxylic Acid: The resulting product would require further synthetic steps, such as selective oxidation of the benzyl group, to be converted into the target carboxylic acid. This highlights a key consideration in synthetic route design. An alternative approach would use an ylide derived from an acetate ester (e.g., from ethyl bromoacetate) to directly install a precursor to the carboxylic acid moiety.

Data Summary

The following table summarizes results for asymmetric cyclopropanations of chalcones using ylide-based strategies.

Catalyst Type	Substrate	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee, %)	Reference
Chiral Selenide	(E)-Chalcones	80-95	>20:1	up to 99	[12][13]
Chiral Sulfide	Enones	70-90	Varies	up to 95	[6]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction; Catalyst deactivation; Side reactions.	Increase reaction time or temperature (may lower ee). Verify reagent purity and ensure anhydrous/inert conditions. Use slow addition of the base/nucleophile.
Poor Diastereoselectivity (trans:cis)	Reaction temperature too high; Steric bulk of catalyst or substrate insufficient.	Lower the reaction temperature. Screen different chiral catalysts with greater steric hindrance around the active site to better enforce the favored trans transition state.
Low Enantioselectivity (ee)	Poor facial discrimination by the catalyst; Racemization of intermediates.	Screen a panel of chiral catalysts (e.g., different Cinchona alkaloids or chiral sulfides). Optimize solvent polarity and reaction temperature—often lower temperatures and less polar solvents improve ee.

Conclusion

The enantioselective synthesis of trans-2-benzoyl-cyclopropanecarboxylic acid can be successfully achieved through several modern catalytic strategies. The Phase-Transfer Catalyzed MIRC reaction offers a scalable and operationally simple method using readily available chalcone and malonate precursors, often with high diastereoselectivity. The Asymmetric Corey-Chaykovsky Reaction provides an alternative route via chiral sulfur or selenium ylides, capable of achieving outstanding levels of enantioselectivity. The choice of method will depend on factors such as substrate scope, desired scale, and the availability of specific chiral catalysts. The protocols and insights provided herein serve as a robust starting point for researchers and professionals aiming to synthesize this valuable chiral building block for applications in drug discovery and development.

References

• Waser, J., et al. (2013). Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts. Tetrahedron Letters, 54(19), 2472-2475. Available at: [Link]

• Xie, H., et al. (2007). Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes. Journal of the American Chemical Society, 129(35), 10886-10894. Available at: [Link]

• Cheng, P.-T., et al. (2021). Organoselenium-Catalyzed Asymmetric Cyclopropanations of (E)-Chalcones. Organic Letters, 23(20), 8104-8108. Available at: [Link]

• Belyk, K., et al. (2015). Contemporary Asymmetric Phase Transfer Catalysis: Large-Scale Industrial Applications. Accounts of Chemical Research, 48(10), 2683-2695. Available at: [Link]

• Meazza, M., et al. (2016). Enantioselective Organocatalytic Cyclopropanation of Enals Using Benzyl Chlorides. The Journal of Organic Chemistry, 81(11), 4567-4578. Available at: [Link]

• Wang, B., et al. (2024). Organocatalytic Enantioselective Synthesis of Nitrocyclopropanes Bearing a Thioester Group and Three Stereogenic Centers. Advanced Synthesis & Catalysis. Available at: [Link]

• Cheng, P.-T., et al. (2021). Organoselenium-Catalyzed Asymmetric Cyclopropanations of (E)-Chalcones. PubMed, PMID: 34612649. Available at: [Link]

• Sharma, U., et al. (2024). Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers. Available at: [Link]

• Wikipedia contributors. (2023). Johnson–Corey–Chaykovsky reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Organic Chemistry Portal. Corey-Chaykovsky Reaction. Available at: [Link]

• Linhai Jianxin Chemical Co., Ltd. (2023). Explore the Corey-Chaykovsky Epoxidation Reaction and Key Reagents. Available at: [Link]

• NRO Chemistry. (2021). Corey-Chaykovsky Reactions [Video]. YouTube. Available at: [Link]

• Wang, Z., et al. (2018). Recommended synthesis of (±)-trans-2-phenylcyclopropane carboxylic acid A. ResearchGate. Available at: [Link]

• Tona, V., et al. (2022). Modular Enantioselective Synthesis of cis-Cyclopropanes through Self-Sensitized Stereoselective Photodecarboxylation with Benzothiazolines. Journal of the American Chemical Society, 144(1), 39-45. Available at: [Link]

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Application Note: Chiral Resolution Strategies for trans-2-Benzoyl-cyclopropanecarboxylic Acid

Executive Summary

trans-2-Benzoyl-cyclopropanecarboxylic acid is a highly versatile, conformationally constrained chiral building block. Its rigid cyclopropane backbone fixes the spatial orientation of the benzoyl and carboxylic acid moieties, making it an invaluable scaffold for structure-activity relationship (SAR) studies and the synthesis of targeted enzyme inhibitors. Because biological targets are inherently chiral, accessing enantiomerically pure (1R,2R) or (1S,2S) forms is a critical bottleneck in drug development.

This application note details three orthogonal, self-validating protocols for its chiral resolution: Classical Diastereomeric Salt Crystallization, Biocatalytic Kinetic Resolution, and Preparative Supercritical Fluid Chromatography (SFC).

Mechanistic Background & Strategy Selection

The rigid nature of the cyclopropane ring prevents spontaneous epimerization under mild conditions, making the separated enantiomers highly stable once isolated1[1]. However, the presence of the electron-withdrawing benzoyl group at C2 increases the acidity of the alpha-proton. Consequently, scientists must avoid harsh, prolonged basic conditions at elevated temperatures to prevent unwanted ring-opening or epimerization.

• Classical Resolution : Relies on the differential solubility of diastereomeric salts formed with a chiral amine. It is highly scalable but requires precise thermodynamic control during crystallization2[2].

• Biocatalytic Resolution : Utilizes the stereoselective active site of lipases. The rigid geometry of cyclopropanecarboxylates makes them excellent substrates for Candida antarctica Lipase B (CALB), which differentiates enantiomers based on steric bulk3[3].

• Preparative SFC : Leverages chiral stationary phases (CSPs) and supercritical CO₂. It is ideal for rapid, intermediate-scale isolation without the need for prior derivatization4[4].

Decision tree for selecting the optimal chiral resolution method based on scale and requirements.

Protocol 1: Classical Diastereomeric Salt Crystallization

Causality & Design : We employ (S)-1-(1-naphthyl)ethylamine as the resolving agent. The extended

-system of the naphthyl group facilitates strong - stacking interactions with the benzoyl group of the substrate, promoting the formation of a highly crystalline lattice for one diastereomer. Dimethyl carbonate (DMC) is selected as the solvent because it provides a steep solubility curve—dissolving the salts at reflux but forcing rapid precipitation upon cooling, which maximizes both yield and enantiomeric excess (ee).

Step-by-Step Methodology :

• Salt Formation : In a 500 mL round-bottom flask, dissolve 10.0 g (52.6 mmol) of racemic trans-2-benzoyl-cyclopropanecarboxylic acid in 150 mL of DMC. Heat to 60 °C.

• Amine Addition : Slowly add 9.0 g (52.6 mmol) of (S)-1-(1-naphthyl)ethylamine dropwise over 15 minutes. A homogeneous solution should form.

• Crystallization : Heat the mixture to reflux (90 °C) for 30 minutes, then allow it to cool slowly to room temperature at a controlled rate of 10 °C/hour to promote the growth of large, pure crystals. Stir at 20 °C for an additional 12 hours.

• Filtration : Filter the resulting suspension through a Büchner funnel. Wash the filter cake with cold DMC (2 x 20 mL).

• Free Acid Recovery : Suspend the enantiopure salt in 100 mL of ethyl acetate and 100 mL of 1M HCl. Stir vigorously for 30 minutes. Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield the enantiopure acid.

Self-Validation & Troubleshooting : The ee of the precipitated salt must be monitored after each crystallization cycle. Dissolve a 5 mg aliquot of the salt in 1 mL of EtOAc, wash with 1 mL of 1M HCl to liberate the free acid, and inject the organic layer onto a Chiralpak AD-H analytical column (Hexane/IPA 90:10, 0.1% TFA). If the ee is <98%, the lattice contains co-crystallized epimers; a subsequent recrystallization in DMC at a slower cooling rate (5 °C/hour) is mandatory.

Protocol 2: Biocatalytic Kinetic Resolution (Enzymatic Hydrolysis)

Causality & Design : Lipase-catalyzed resolution of cyclopropanecarboxylates is highly efficient5[5]. To utilize CALB (Novozym 435), the free acid must first be converted to its ethyl ester. CALB features a narrow, hydrophobic active site. The (1R,2R)-enantiomer of the ester aligns its carbonyl carbon perfectly with the catalytic Ser105, whereas the (1S,2S)-enantiomer suffers from severe steric repulsion between the bulky benzoyl group and the walls of the binding pocket. This results in the selective hydrolysis of the (1R,2R)-ester to the free acid, leaving the (1S,2S)-ester unreacted. Continuous flow systems can further enhance the space-time yield of this process 6[6].

Biocatalytic kinetic resolution pathway utilizing CALB for enantioselective ester hydrolysis.

Step-by-Step Methodology :

• Esterification : Reflux the racemic acid (10.0 g) in absolute ethanol (100 mL) with a catalytic amount of H₂SO₄ (0.5 mL) for 12 hours. Neutralize, extract with dichloromethane, and concentrate to obtain racemic ethyl trans-2-benzoylcyclopropanecarboxylate.

• Biocatalytic Reaction : In a 250 mL Erlenmeyer flask, suspend 5.0 g of the racemic ester in 50 mL of 0.1 M sodium phosphate buffer (pH 7.0) and 10 mL of acetone (to aid solubility).

• Enzyme Addition : Add 500 mg of immobilized CALB (Novozym 435). Incubate the mixture in an orbital shaker at 35 °C and 200 rpm.

• Separation : Filter off the immobilized enzyme (which can be washed and reused). Acidify the filtrate to pH 2.0 with 1M HCl.

• Extraction & Isolation : Extract the aqueous mixture with diethyl ether (3 x 50 mL). Extract the combined organic layers with saturated aqueous NaHCO₃ (3 x 50 mL). The free (1R,2R)-acid moves to the aqueous phase (acidify to recover), while the unreacted (1S,2S)-ester remains in the organic phase (saponify to recover).

Self-Validation & Troubleshooting : The kinetic resolution relies on stopping the reaction at exactly 50% conversion. Over-hydrolysis will degrade the ee of the remaining ester. Monitor the reaction every 4 hours via chiral HPLC. If the reaction stalls before 45% conversion, verify the buffer pH has not dropped below 6.5, as the liberated acid acidifies the microenvironment; titrate with 0.1 M NaOH if necessary.

Protocol 3: Preparative Supercritical Fluid Chromatography (SFC)

Causality & Design : SFC is the premier choice for rapid, non-destructive resolution of free carboxylic acids. We utilize a Chiralpak IC column (cellulose tris(3,5-dichlorophenylcarbamate) immobilized on silica). The carbamate linkages provide multiple hydrogen-bonding donor/acceptor sites, while the dichlorophenyl groups offer robust

- interactions. Supercritical CO₂ is non-polar; therefore, a polar modifier (methanol) doped with 0.1% trifluoroacetic acid (TFA) is essential. The TFA suppresses the ionization of the carboxylic acid, preventing peak tailing and ensuring sharp, baseline-resolved peaks.

Step-by-Step Methodology :

• Sample Preparation : Dissolve 2.0 g of racemic trans-2-benzoyl-cyclopropanecarboxylic acid in 20 mL of HPLC-grade Methanol (100 mg/mL). Filter through a 0.22 µm PTFE syringe filter.

• System Equilibration : Equilibrate the preparative SFC system equipped with a Chiralpak IC column (21 x 250 mm, 5 µm) using 80% CO₂ and 20% Methanol (containing 0.1% TFA) at a total flow rate of 70 mL/min. Set the backpressure regulator (BPR) to 120 bar and the column oven to 35 °C.

• Preparative Runs : Perform stacked injections of 500 µL (50 mg per injection) every 6 minutes.

• Fraction Collection : Collect the fractions based on UV triggering at 254 nm.

• Product Recovery : Evaporate the methanol from the collected fractions under reduced pressure at 40 °C to yield the pure enantiomers as crystalline solids.

Self-Validation & Troubleshooting : Preparative SFC is validated through stacked injections. After the first three injections, analyze the collected fractions via analytical SFC to ensure the preparative column is not overloaded. If peak fronting occurs, reduce the injection volume from 500 µL to 250 µL or decrease the sample concentration. The mass balance (recovered acid vs. injected mass) must exceed 95% to validate that no compound is irreversibly adsorbed onto the stationary phase.

Data Presentation: Method Comparison

To guide the selection of the appropriate resolution strategy, the quantitative metrics of each method are summarized below.

Resolution Method	Typical Yield (per enantiomer)	Enantiomeric Excess (ee)	Optimal Scale	Time to Completion	Relative Cost
Classical Salt	35 - 40%	> 99% (after 1 recrystallization)	> 100 g to Multi-kg	2 - 3 Days	Low
Biocatalytic	45 - 48%	> 98%	10 g to 1 kg	3 - 4 Days	Medium (Enzyme cost)
Prep SFC	> 95%	> 99.5%	< 100 g	1 - 2 Days	High (Equipment/Capex)

References

• Title : Continuous Flow Biocatalysis Source : PMC - NIH URL :[Link]

• Title : N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid Source : Organic Process Research & Development - ACS Publications URL :[Link]

• Title : Stereoselective Cyclopropanation Reactions Source : Chemical Reviews - ACS Publications URL :[Link]

• Title : Lipase-catalyzed hydrolytic resolution of trans-2-(3,4-difluorophenyl)cyclopropyl azolides, a key building block for Ticagrelor synthesis Source : ResearchGate URL :[Link]

• Title : Chiral separation for enantiomeric determination in the pharmaceutical industry Source : IAPC-OBP URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. iapc-obp.com [iapc-obp.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Continuous Flow Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Esterification reactions of trans-2-benzoyl-cyclopropanecarboxylic acid

Application Note: Optimized Esterification Protocols for trans-2-Benzoyl-cyclopropanecarboxylic Acid

Introduction & Mechanistic Rationale

The esterification of trans-2-benzoyl-cyclopropanecarboxylic acid presents unique chemoselective and stereochemical challenges for drug development professionals and synthetic chemists. The molecular architecture features a highly strained three-membered cyclopropane ring conjugated with a benzoyl ketone group, making it exceptionally susceptible to unwanted side reactions.

Traditional Fischer esterification, which relies on strong Brønsted acids (e.g., refluxing H₂SO₄) and elevated temperatures, frequently leads to cyclopropane isomerization or complete ring-opening[1]. Under harsh acidic conditions, protonation of the carbonyl or the ring itself can trigger an Sₙ1-type or electrophilic ring-opening cascade, yielding acyclic byproducts such as 4-benzoylbutyric acid derivatives[2]. Furthermore, the trans-stereochemistry is prone to epimerization to the thermodynamically favored cis-isomer if subjected to strong bases, due to the high acidity of the alpha-proton situated between the carbonyl and carboxylate groups.

To preserve the structural and stereochemical integrity of the substrate, mild, highly controlled esterification methods are mandatory. This guide details two field-validated approaches:

• Method A: Steglich Esterification (DCC/DMAP): Utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as an acyl transfer catalyst. This method operates at room temperature and avoids strong acids entirely, making it ideal for sensitive cyclopropane derivatives[3].

• Method B: Acid Chloride Activation: Involves the conversion of the carboxylic acid to an acid chloride using oxalyl chloride and catalytic DMF, followed by trapping with an alcohol in the presence of a mild base (e.g., triethylamine) to neutralize the generated HCl and prevent acid-catalyzed ring cleavage[4].

Reaction Pathway Visualization

Reaction pathways for the esterification of trans-2-benzoyl-cyclopropanecarboxylic acid.

Quantitative Data Summary

Parameter	Method A: Steglich Esterification	Method B: Acid Chloride Activation
Typical Yield	75% – 90%	85% – 95%
Reaction Time	12 – 24 hours	2 – 4 hours
Temperature Profile	0 °C → Room Temperature	0 °C → Room Temperature
Primary Byproduct	Dicyclohexylurea (DCU)	Triethylamine hydrochloride
Substrate Scope	Excellent for primary, secondary, and acid-sensitive alcohols	Best for unhindered primary/secondary alcohols
Risk of Ring-Opening	Very Low	Low (requires strict base maintenance)

Detailed Experimental Protocols

Protocol A: Steglich Esterification (DCC/DMAP)

Causality Note: DCC activates the carboxylic acid to form an O-acylisourea intermediate. DMAP acts as a superior nucleophile, attacking this intermediate to form a highly reactive N-acylpyridinium species. This critical catalytic step prevents the undesired intramolecular rearrangement of the O-acylisourea into a dead-end N-acylurea[5].

Materials:

• trans-2-Benzoyl-cyclopropanecarboxylic acid (1.0 equiv)

• Target Alcohol (ROH) (1.2 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Add trans-2-benzoyl-cyclopropanecarboxylic acid (1.0 mmol) and the target alcohol (1.2 mmol) to the flask.

• Solvation: Dissolve the mixture in anhydrous CH₂Cl₂ (5.0 mL). Add DMAP (0.1 mmol) and stir to ensure complete dissolution.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath. This minimizes exothermic side reactions and prevents premature degradation of the activated intermediates.

• Coupling: Dissolve DCC (1.1 mmol) in a minimal amount of CH₂Cl₂ (1.0 mL) and add it dropwise to the stirring solution over 10 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours. Self-Validation: Monitor the reaction via TLC (typically Hexanes/EtOAc 4:1). The disappearance of the starting acid spot confirms completion.

• Workup: Filter the suspension through a pad of Celite to remove the insoluble DCU byproduct. Wash the filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Acid Chloride Activation

Causality Note: Oxalyl chloride is preferred over thionyl chloride as it operates under milder conditions and its byproducts (CO, CO₂, HCl) are gaseous, driving the activation step to completion without requiring harsh heating[4].

Materials:

• trans-2-Benzoyl-cyclopropanecarboxylic acid (1.0 equiv)

• Oxalyl Chloride (1.5 equiv)

• N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)

• Target Alcohol (ROH) (1.5 equiv)

• Triethylamine (Et₃N) (2.5 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Workflow:

• Preparation: In a flame-dried flask under argon, dissolve trans-2-benzoyl-cyclopropanecarboxylic acid (1.0 mmol) in anhydrous CH₂Cl₂ (5.0 mL).

• Catalysis: Add 2-3 drops of anhydrous DMF. Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack type intermediate, which significantly accelerates the conversion of the acid to the acid chloride.

• Activation: Cool the solution to 0 °C. Add oxalyl chloride (1.5 mmol) dropwise. Observe the evolution of gas (CO and CO₂).

• Maturation: Stir at 0 °C for 30 minutes, then warm to room temperature for 1.5 hours. Concentrate the mixture under a gentle stream of nitrogen to remove excess oxalyl chloride, yielding the crude acid chloride.

• Esterification Setup: Redissolve the crude acid chloride in anhydrous CH₂Cl₂ (3.0 mL) and cool back to 0 °C.

• Nucleophilic Attack: In a separate vial, mix the target alcohol (1.5 mmol) and Et₃N (2.5 mmol) in CH₂Cl₂ (2.0 mL). Add this solution dropwise to the acid chloride. Causality: Et₃N acts as an acid scavenger, instantly neutralizing the HCl generated and protecting the cyclopropane ring from acid-catalyzed cleavage[1].

• Workup: Stir for 2 hours at room temperature. Quench with water, extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Troubleshooting & Quality Assurance

• Issue: Low yield in Steglich esterification with significant starting material remaining.

  • Cause: Formation of the unreactive N-acylurea byproduct.

  • Solution: Ensure the reaction is kept strictly at 0 °C during the DCC addition. Verify the quality and dryness of DMAP, as its catalytic role is critical in intercepting the O-acylisourea before it rearranges.

• Issue: Presence of acyclic impurities or alkene byproducts.

  • Cause: Cyclopropane ring-opening due to localized acidic environments or elevated temperatures[2].

  • Solution: In Protocol B, ensure a strict excess of Et₃N is present before the alcohol is introduced to the acid chloride. Never allow the acid chloride to stand in the presence of ambient moisture, which generates destructive HCl.

References

• Preparation of new functionalized cyclopropylmagnesium reagents. SciSpace.
• Decarboxylative Halogenation of Organic Compounds. Chemical Reviews.
• Synthesis of Novel Shikonin Derivatives and Pharmacological Effects of Cyclopropylacetylshikonin on Melanoma Cells. PMC.
• Cyclopropane carboxylic acid. Grokipedia.
• Technical Support Center: Ring-Opening Reactions of Substituted Cyclopropanes. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Synthesis of Novel Shikonin Derivatives and Pharmacological Effects of Cyclopropylacetylshikonin on Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]

Recrystallization protocols for trans-2-benzoyl-cyclopropanecarboxylic acid

Application Note: Advanced Recrystallization Protocols for trans-2-Benzoyl-cyclopropanecarboxylic Acid

Executive Summary & Rationale

Trans-2-benzoyl-cyclopropanecarboxylic acid (CAS: 1601-82-7) is a highly functionalized cyclopropanoid building block utilized in the synthesis of advanced therapeutics and agrochemicals. The rigid cyclopropane ring efficiently transmits electronic effects between the benzoyl and carboxylic acid moieties[1], making its stereochemical and chemical purity critical for downstream catalytic transformations.

Crude mixtures often contain unreacted starting materials, cis-isomers generated during photoisomerization[2], or polymeric byproducts. Because trace impurities can poison transition-metal catalysts in subsequent coupling steps, achieving >99% purity is mandatory. This application note details a self-validating, thermodynamically controlled recrystallization protocol designed to optimize yield, eliminate occlusion, and ensure strict stereochemical fidelity.

Physicochemical Profiling

Understanding the physicochemical nature of the target molecule is the foundation of a rational crystallization strategy. The trans configuration dictates a specific solid-state packing arrangement that directly influences its solubility profile compared to its cis counterpart[3].

Table 1: Physicochemical Properties & Crystallization Impact

Property	Value	Causality / Impact on Purification Strategy
Molecular Formula	C₁₁H₁₀O₃	Bimodal interaction capability: H-bonding (carboxylic acid) and dispersion forces (aromatic ring).
Molecular Weight	190.20 g/mol	Standard small-molecule nucleation kinetics apply.
Melting Point	120 °C[4]	High enough to allow hot dissolution in boiling solvents (e.g., Ethanol at 78 °C) without melting the solute, avoiding liquid-liquid phase separation (oiling out).
pKa (est.)	~4.5	Soluble in basic aqueous media; remains protonated and lipophilic in neutral/acidic solvent systems, allowing for anti-solvent precipitation.
LogP (est.)	~2.1	Moderate lipophilicity necessitates a mixed-solvent system (e.g., Ethanol/Water) to create a steep solubility curve.

Solvent Selection Matrix & Thermodynamic Causality

The selection of a recrystallization solvent is not empirical; it is driven by the thermodynamics of solvation. For trans-2-benzoyl-cyclopropanecarboxylic acid, a binary Ethanol/Water system is optimal.

• The Good Solvent (Ethanol): Ethanol acts as a hydrogen-bond donor and acceptor, fully solvating the carboxylic acid dimer at elevated temperatures (70 °C). The ethyl chain provides sufficient van der Waals interactions to solvate the lipophilic benzoyl group.

• The Anti-Solvent (Water): The addition of water drastically increases the dielectric constant of the medium. The hydrophobic benzoyl group resists aqueous solvation, forcing the free energy of the dissolved state to exceed that of the crystalline state, thereby driving supersaturation.

• Causality of Controlled Cooling: Rapid cooling spikes the supersaturation ratio, leading to a massive primary nucleation rate. This kinetic trapping creates microcrystals with massive surface areas that adsorb impurities and trap mother liquor (occlusion). By employing a slow, controlled cooling ramp (0.5 °C/min), the system remains in the metastable zone where crystal growth thermodynamically dominates over new nucleation, yielding pristine, macroscopic crystals.

Thermodynamic vs. kinetic pathways in crystal nucleation and growth.

Detailed Experimental Workflow: Mixed-Solvent Protocol

This protocol utilizes the Ethanol/Water system to systematically purge both polar and non-polar impurities.

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 10.0 g of crude trans-2-benzoyl-cyclopropanecarboxylic acid in 30 mL of absolute ethanol.

• Thermal Equilibration: Heat the suspension to 70 °C using an oil bath. Stir at 400 rpm until complete dissolution is achieved.

• Hot Filtration (Optional but Recommended): Rapidly pass the hot solution through a pre-warmed sintered glass funnel (Porosity 3) to remove insoluble particulates (e.g., dust, cross-linked polymeric byproducts).

• Metastable Zone Identification (Anti-Solvent Addition): Return the filtrate to 70 °C. Begin dropwise addition of hot (70 °C) deionized water. Continue until a faint, persistent opalescence (cloud point) is observed. This visual cue confirms the exact boundary of the metastable zone.

• Clarification: Add absolute ethanol dropwise (typically 1-3 mL) just until the solution becomes perfectly clear again. The system is now critically saturated.

• Controlled Nucleation & Growth: Remove the flask from the heat source. Program the cooling apparatus (or utilize ambient air cooling in a insulated bath) to cool the solution at a rate of 0.5 °C/min down to 20 °C.

• Yield Maximization: Once at 20 °C, transfer the flask to an ice-water bath (0–5 °C) for exactly 2 hours to depress the solubility curve to its absolute minimum.

• Isolation: Harvest the crystals via vacuum filtration using a Büchner funnel.

• Washing: Break the vacuum, cover the filter cake with 10 mL of ice-cold 1:1 Ethanol/Water, and re-apply vacuum. Causality: The cold wash displaces the impurity-laden mother liquor without providing enough thermal energy to redissolve the purified product.

• Drying: Transfer the crystals to a vacuum oven. Dry at 45 °C at <10 mbar for 12 hours to reach a constant weight.

Workflow for the mixed-solvent recrystallization of the target acid.

In-Process Validation & Analytical Quality Control

A robust protocol must be a self-validating system. Do not rely solely on visual inspection; utilize the following analytical techniques to confirm the thermodynamic success of the crystallization.

• Differential Scanning Calorimetry (DSC): The melting point of the pure trans isomer is sharply defined at 120 °C[4]. A broad endotherm or a melting point depression indicates solvent occlusion or co-crystallization of the cis isomer.

• HPLC Profiling: Run an aliquot of the final product on a Reverse-Phase C18 column (Mobile Phase: Acetonitrile/Water with 0.1% TFA). The trans isomer will exhibit a distinct retention time from the cis isomer due to the difference in their overall dipole moments and spatial interaction with the stationary phase.

• Mother Liquor Analysis: Always run TLC or HPLC on the mother liquor. If the concentration of the target trans isomer is excessively high, the anti-solvent ratio was insufficient, or the terminal cooling temperature was too high.

Troubleshooting & Mechanistic Insights

Issue: Oiling Out (Liquid-Liquid Phase Separation)

• Observation: During water addition, the solution separates into a milky emulsion or a heavy oil at the bottom of the flask rather than forming solid nuclei.

• Causality: The supersaturation level was pushed too high, too fast, at a temperature above the melting point of the solute-solvent solvate. The system minimizes free energy by forming a solute-rich liquid phase rather than overcoming the high activation energy required for crystal lattice formation.

• Correction: Reheat the mixture until it forms a single, clear phase. Add 5% (v/v) more ethanol to increase solubility. Cool the solution to 5 °C below the new cloud point and introduce a seed crystal . Seeding bypasses the activation energy barrier for primary nucleation, forcing the system directly into the thermodynamically stable crystalline phase.

References

• Title: (+/-)-trans-2-benzoyl-cyclopropane-carboxylic acid-(1) | 1601-82-7 Source: MolAid Chemical Database URL: [Link]

• Title: EP0012366A1 - 3,4-Diaza-bicyclo(4.1.0)

• Title: Photoisomerization of cis-2-benzoylcyclopropanecarboxylic acid Source: Tetrahedron URL: [Link]

• Title: Transmission of Electronic Effects by the Cyclopropane Ring. Ionization Constants of m- and p-Substituted β-Phenylpropionic, cis- and trans-2-Phenylcyclopropanecarboxylic Acids in 50% Ethanol Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. EP0012366A1 - 3,4-Diaza-bicyclo(4.1.0)hepten-2-ones-5, process for their preparation and therapeutical compositions containing them - Google Patents [patents.google.com]
• 4. (+/-)-<i>trans</i>-2-benzoyl-cyclopropane-carboxylic acid-(1) - CAS号 1601-82-7 - 摩熵化学 [molaid.com]

Application Note: Cyclopropanation Strategies for Benzoyl Derivatives

Introduction and Strategic Rationale

Benzoyl derivatives, particularly

-unsaturated ketones such as chalcones, serve as privileged scaffolds in medicinal chemistry and drug development. The introduction of a cyclopropane ring across the alkene moiety—yielding aroylcyclopropanes—imparts unique conformational rigidity, enhances metabolic stability, and modulates the physicochemical properties of the parent compound [1].

This application note details the causal mechanisms and validated protocols for synthesizing benzoyl cyclopropanes. It focuses on the classic Corey-Chaykovsky reaction for racemic synthesis [1, 3] and modern asymmetric Phase-Transfer Catalysis (PTC) for enantioselective applications [2].

Mechanistic Insights and Methodological Causality

The Corey-Chaykovsky Cyclopropanation

The Corey-Chaykovsky reaction utilizes a sulfur ylide to achieve the cyclopropanation of electron-deficient alkenes.

Causality of Reagent Selection: A critical experimental choice in this protocol is the use of dimethyloxosulfonium methylide (Corey's ylide) rather than dimethylsulfonium methylide. The oxosulfonium ylide is a "softer" nucleophile due to the electron-withdrawing nature of the oxygen atom, which stabilizes the carbanion. This softness kinetically favors 1,4-conjugate addition to the benzoyl derivative over 1,2-direct addition to the carbonyl (which would undesirably yield an epoxide). Following the initial Michael addition, the resulting zwitterionic enolate undergoes an intramolecular

displacement of the neutral dimethyl sulfoxide (DMSO) leaving group, irreversibly forming the cyclopropane ring [1, 4].

Solvent and Base Dynamics: The reaction is optimally performed in anhydrous DMSO or a DMSO/THF mixture using sodium hydride (NaH) as the base. DMSO is essential as it effectively solvates the ylide and accelerates the conjugate addition step [3, 4].

Asymmetric MIRC via Phase-Transfer Catalysis (PTC)

For enantioselective applications, the Michael-Initiated Ring-Closing (MIRC) reaction using bromomalonates under phase-transfer conditions is highly effective.

Causality of Catalyst Design: Utilizing a chiral cinchona alkaloid ammonium salt catalyst containing a free hydroxyl (-OH) group is paramount. The free -OH group provides secondary coordination via hydrogen bonding to the bromomalonate nucleophile or the enone, creating a highly ordered transition state. This dual-activation mode (ion-pairing plus H-bonding) dictates the facial selectivity of the initial Michael addition, leading to high enantiomeric excesses (up to 91:9 er) [2].

Quantitative Data Summary

The following table summarizes the reaction parameters and typical outcomes for different cyclopropanation methodologies applied to benzoyl derivatives [1, 2, 5].

Methodology	Reagents / Catalyst	Solvent System	Temp (°C)	Typical Yield (%)	Enantioselectivity (er)
Corey-Chaykovsky	Trimethylsulfoxonium iodide, NaH	DMSO or DMSO/THF	0 to RT	70 - 95%	Racemic
Asymmetric MIRC	Bromomalonate, Cinchona Alkaloid PTC	Mesitylene / 50% aq. K₂CO₃	0	58 - 98%	Up to 91:9
Electroreductive Ni-Cat	gem-Dichloroalkanes, Ni catalyst	CH₂Cl₂ / Electrolyte	RT	60 - 85%	Racemic

Experimental Protocols

Protocol A: Corey-Chaykovsky Cyclopropanation of Chalcones

This protocol describes the synthesis of racemic (2-phenylcyclopropyl)(phenyl)methanone derivatives. [1]

Reagents:

• Chalcone derivative (1.0 equiv)

• Trimethylsulfoxonium iodide (1.2 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.25 equiv)

• Anhydrous DMSO and THF

Step-by-Step Procedure:

• Ylide Generation: In an oven-dried, argon-purged round-bottom flask, suspend NaH (1.25 equiv) in anhydrous DMSO (0.2 M relative to substrate). Caution: NaH reacts violently with water.

• Portion-wise, add trimethylsulfoxonium iodide (1.2 equiv) at room temperature. Stir for 1 hour until hydrogen gas evolution ceases and the solution becomes clear, indicating quantitative formation of dimethyloxosulfonium methylide.

• Substrate Addition: Cool the ylide solution to 0 °C using an ice bath. In a separate vial, dissolve the chalcone (1.0 equiv) in a minimum volume of anhydrous THF.

• Add the chalcone solution dropwise to the ylide over 15-20 minutes. Note: Slow addition prevents localized temperature spikes that could promote polymerization or 1,2-addition.

• Reaction Maturation: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor via TLC (Hexanes/EtOAc 4:1).

• Work-up: Quench the reaction carefully with saturated aqueous NH₄Cl at 0 °C. Extract the aqueous phase with ethyl acetate (3 × 50 mL).

• Wash the combined organic layers sequentially with water (5 × 50 mL) to completely remove DMSO, and finally with brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to afford the pure cyclopropyl benzoyl derivative.

Protocol B: Enantioselective PTC MIRC Cyclopropanation

This protocol utilizes bromomalonates for the asymmetric synthesis of highly functionalized cyclopropanes. [2]

Reagents:

• Benzoyl derivative (Chalcone) (6.0 equiv)

• Bromomalonate (1.0 equiv)

• Chiral Cinchona Alkaloid PTC (10 mol%)

• 50% aqueous K₂CO₃

• Mesitylene

Step-by-Step Procedure:

• Catalyst Activation: To a solution of the chiral cinchona alkaloid catalyst (10 mol%) in mesitylene (0.075 M based on bromomalonate), add 10 equivalents of 50% aqueous K₂CO₃.

• Flush the biphasic system with Argon for 5 minutes.

• Substrate Introduction: Add the chalcone derivative (6.0 equiv) to the mixture. Note: The excess chalcone drives the reaction to completion and suppresses side reactions.

• Cool the vigorously stirring biphasic mixture (>1200 rpm to ensure maximum interfacial area) to 0 °C.

• Nucleophile Addition: Add the bromomalonate (1.0 equiv) in three equal portions (3 × 0.33 equiv) over a 24-hour period. Causality: Slow addition maintains a low steady-state concentration of the nucleophile, maximizing the enantioselectivity governed by the chiral catalyst.

• Work-up: Upon completion, dilute the mixture with water and extract with dichloromethane. Dry the organic phase over Na₂SO₄, filter, and concentrate.

• Purification: Isolate the enantioenriched cyclopropane via flash chromatography. Enantiomeric excess is determined by chiral HPLC.

Visualizations

Figure 1: Mechanism of the Corey-Chaykovsky cyclopropanation of benzoyl derivatives.

Figure 2: Workflow for the asymmetric PTC MIRC cyclopropanation of chalcones.

References

• Application Notes and Protocols: Corey-Chaykovsky Cyclopropan
• Asymmetric cyclopropanation of chalcones using chiral phase-transfer c
• Selected Michael Additions to Thiophene-Containing Analogues of Chalcone Revue Roumaine de Chimie
• Synthesis of (Het)aryl 2-(2-hydroxyaryl)cyclopropyl Ketones PMC - NIH
• Flow electroreductive nickel-catalyzed cyclopropanation of alkenes using gem-dichloroalkanes ChemRxiv

Application Note: Scalable Manufacturing Protocol for trans-2-Benzoyl-cyclopropanecarboxylic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Scale: 1.0 Mole (Scalable to multi-kilogram pilot plant operations)

Introduction & Mechanistic Rationale

The synthesis of highly functionalized cyclopropanes, such as trans-2-benzoyl-cyclopropanecarboxylic acid, is a critical operation in the development of conformationally restricted pharmacophores, including tranylcypromine analogs and targeted LSD1 inhibitors. While traditional cyclopropanation often relies on the transition-metal-catalyzed decomposition of diazoalkanes, this approach presents severe scalability and safety bottlenecks due to the explosive and toxic nature of diazo reagents.

To circumvent these hazards, this protocol leverages a sulfur ylide-mediated Corey-Chaykovsky-type cyclopropanation (). This route offers a highly scalable, self-validating, and diastereoselective alternative utilizing bench-stable precursors.

Mechanistic Causality: The process begins with the SN2 alkylation of dimethyl sulfide by phenacyl bromide to form a stable sulfonium salt. Upon deprotonation by a mild base, the resulting phenacyl dimethylsulfonium ylide undergoes a highly regioselective Michael addition into the electron-deficient olefin of ethyl acrylate. The transient enolate intermediate then executes an intramolecular SN2 displacement of the dimethyl sulfide leaving group. The stepwise nature of this conjugate addition–ring closure sequence thermodynamically favors the trans-diastereomer, minimizing steric clash between the bulky benzoyl and ester moieties during the transition state (). Subsequent basic hydrolysis (saponification) of the ester yields the free carboxylic acid ().

Reaction Pathway & Workflow

Mechanistic workflow of the sulfur ylide-mediated cyclopropanation and saponification.

Quantitative Data & Quality Control

Table 1: Stoichiometry and Material Balance (1.0 Mole Scale)

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Role in Synthesis
Phenacyl bromide	199.04	1.00	199.0 g	Electrophile
Dimethyl sulfide	62.13	1.20	88.0 mL	Nucleophile / Leaving Group
Ethyl acrylate	100.12	1.10	119.5 mL	Michael Acceptor
Potassium carbonate	138.21	1.50	207.3 g	Base (Ylide formation)
Sodium hydroxide	40.00	2.00	80.0 g	Saponification Base

Table 2: Quality Control & Analytical Parameters

Intermediate / Product	Appearance	^1H NMR Key Shifts (CDCl3)	Validation Checkpoint
Phenacyl dimethylsulfonium bromide	White crystalline solid	δ 5.50 (s, 2H), 3.35 (s, 6H)	Complete precipitation in acetone
Ethyl trans-2-benzoylcyclopropanecarboxylate	Pale yellow oil	δ 4.11 (q, 2H), 3.12 (m, 1H)	Disappearance of ylide UV spot
trans-2-Benzoyl-cyclopropanecarboxylic acid	White solid	δ 11.5 (br s, 1H), 3.20 (m, 1H)	Precipitation at pH 2; MP: 118-120 °C

Step-by-Step Experimental Protocols

Safety Note: Dimethyl sulfide (DMS) is highly volatile (bp 37 °C) and possesses a noxious odor. All operations in Phase 1 and 2 must be conducted in a well-ventilated fume hood equipped with a bleach scrubber to oxidize escaping DMS to dimethyl sulfoxide (DMSO).

Phase 1: Synthesis of Phenacyl Dimethylsulfonium Bromide

• Reaction Setup: Dissolve phenacyl bromide (199.0 g, 1.0 mol) in 500 mL of anhydrous acetone in a 2 L round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add dimethyl sulfide (88.0 mL, 1.2 mol) dropwise over 30 minutes.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

• Self-Validation & Isolation: The differential solubility of the reagents drives the reaction. Phenacyl bromide is highly soluble in acetone, whereas the resulting sulfonium salt is completely insoluble. Validation is achieved when a dense, white crystalline precipitate forms quantitatively. Filter the precipitate, wash with cold acetone (2 × 100 mL), and dry under a vacuum to yield the intermediate.

Phase 2: Cyclopropanation to Ethyl trans-2-Benzoylcyclopropanecarboxylate

• Ylide Generation: Suspend the phenacyl dimethylsulfonium bromide (approx. 260 g, 1.0 mol) and anhydrous potassium carbonate (207.3 g, 1.5 mol) in 1 L of acetonitrile. Stir vigorously at room temperature for 30 minutes to generate the active sulfur ylide.

• Cyclopropanation: Add ethyl acrylate (119.5 mL, 1.1 mol) dropwise over 45 minutes. The reaction is mildly exothermic; maintain the internal temperature below 30 °C using a water bath. Stir for 12 hours.

• Self-Validation & Workup: The reaction generates DMS as a byproduct. The transition of the reaction mixture from a heterogeneous suspension (insoluble sulfonium salt) to a homogenous organic phase (with suspended inorganic salts) signifies the completion of the cyclopropanation. Filter off the inorganic salts, concentrate the filtrate under reduced pressure, and partition the residue between ethyl acetate (800 mL) and water (500 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the ester as a pale yellow oil.

Phase 3: Saponification and Acidification

• Hydrolysis: Dissolve the crude ethyl trans-2-benzoylcyclopropanecarboxylate in 600 mL of ethanol. Add an aqueous solution of NaOH (80.0 g, 2.0 mol, dissolved in 400 mL water). Stir the mixture at 50 °C for 4 hours.

• Self-Validation (Saponification): Upon initial addition, the mixture is cloudy. Complete saponification is visually validated when the reaction mixture becomes a perfectly clear, homogenous solution, indicating the complete conversion of the hydrophobic ester into the water-soluble sodium carboxylate.

• Purification & Isolation: Concentrate the mixture under reduced pressure to remove the ethanol. Extract the remaining aqueous phase with diethyl ether (2 × 200 mL) to remove any unreacted organic impurities.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 6M HCl.

• Self-Validation (Precipitation): Acidification triggers the immediate and massive crystallization of the free target acid. Filter the white solid, wash with cold water, and recrystallize from ethyl acetate/hexanes to afford pure trans-2-benzoyl-cyclopropanecarboxylic acid.

References

• Aggarwal, V. K., & Winn, C. L. (2004). Catalytic, Asymmetric Sulfur Ylide-Mediated Epoxidation and Cyclopropanation. Accounts of Chemical Research, 37(8), 611-620. URL:[Link]

• Amador, A. G. (2018). Controlling Stereoselectivity and Chemoselectivity of Cyclopropyl Ketyl Radical Anions with Visible Light Photocatalysis [Doctoral dissertation, University of Wisconsin-Madison]. UW-Madison Libraries. URL:[Link]

• McAllister, G. D., & Taylor, R. J. K. (2002). The first asymmetric synthesis of the cyclopropyl-containing anti-fungal agent (+)-ambruticin S. Journal of the Chemical Society, Perkin Transactions 1, (24), 2730-2731. URL:[Link]

Technical Notes & Optimization

Separating cis and trans isomers of 2-benzoyl-cyclopropanecarboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of diastereomer isolation. The separation of cis- and trans-2-benzoylcyclopropanecarboxylic acid is a classic challenge that requires leveraging subtle physicochemical differences to achieve high isomeric purity.

Because the cyclopropane ring rigidly enforces spatial arrangements, these diastereomers exhibit distinct thermodynamic stabilities, dipole moments, and hydrogen-bonding capacities. Below is our comprehensive, self-validating guide to troubleshooting and executing this separation.

Isomer Properties & Mechanistic Causality

To successfully separate these isomers, you must first understand why they behave differently. The cis isomer suffers from significant steric clash between the bulky benzoyl and carboxylate groups on the same face of the cyclopropane ring. Consequently, the trans isomer is thermodynamically favored and packs more efficiently into crystal lattices.

Table 1: Physicochemical Comparison of Isomers

Property	cis-Isomer	trans-Isomer	Mechanistic Rationale
Thermodynamic Stability	Lower	Higher	Reduced steric clash between bulky substituents in the trans configuration.
Melting Point	~165–166 °C	~189–190 °C	The highly symmetrical trans isomer packs more efficiently in the crystal lattice.
¹H-NMR Coupling (J)	8–10 Hz	4–6 Hz	Dihedral angle differences between adjacent cyclopropyl protons dictate J-values (Karplus equation).
Solubility (Non-polar)	Higher	Lower	Intramolecular H-bonding in the cis isomer reduces its bulk polarity.

Separation Strategy Workflow

Caption: Workflow for separating cis/trans 2-benzoylcyclopropanecarboxylic acid isomers.

Frequently Asked Questions (FAQs)

Q: Why do I primarily get the cis isomer during my initial synthesis? A: The synthesis of the cis isomer is classically achieved via the Friedel-Crafts acylation of 1,2-cyclopropanedicarboxylic anhydride with benzene 1. Because the reaction proceeds through a cyclic anhydride intermediate, the spatial relationship of the substituents is locked, yielding predominantly the cis geometry.

Q: Can I convert my unwanted cis isomer into the trans isomer? A: Yes. The proton alpha to the benzoyl group is highly acidic due to resonance stabilization of the resulting enolate. Under basic conditions (e.g., NaOEt in EtOH), this stereocenter epimerizes. Because the cis isomer suffers from severe steric strain, thermodynamic equilibration heavily favors the trans isomer 2.

Troubleshooting Guide

Issue 1: Severe streaking or co-elution during silica gel chromatography of the free acids.

• Cause: The carboxylic acid moiety strongly interacts with the silanol groups on the stationary phase, causing peak broadening and tailing.

• Solution: Add 1–2% glacial acetic acid to your mobile phase (e.g., Hexane:EtOAc) to suppress the ionization of the analyte. Alternatively, temporarily mask the acid by synthesizing the ethyl ester (see Protocol B). Esters resolve cleanly with standard normal-phase chromatography 3.

Issue 2: Unexpected enrichment of the trans isomer during the workup of a cis batch.

• Cause: Exposure to basic conditions (e.g., washing with strong aqueous NaOH or prolonged exposure to basic alumina) causes enolization and subsequent re-protonation from the less sterically hindered face.

• Solution: Use mild bases (like saturated NaHCO₃) for extractions and perform workups quickly at low temperatures to prevent unwanted epimerization.

Standardized Experimental Protocols

Protocol A: Fractional Crystallization (Direct Separation)

Self-Validation Checkpoint: The success of this protocol relies on differential solubility. Always validate the purity of the isolated crystals via ¹H-NMR before proceeding to downstream applications.

• Dissolution: Suspend 10 g of the cis/trans mixture in 50 mL of ethyl acetate in a round-bottom flask.

• Heating: Heat the mixture to reflux (approx. 77 °C) while stirring until all solids dissolve.

• Anti-Solvent Addition: Slowly add hexanes dropwise to the boiling solution until a faint, persistent turbidity is observed. Add 2-3 drops of ethyl acetate to clear the solution.

• Crystallization: Remove the flask from the heat source. Allow it to cool slowly to room temperature undisturbed for 4 hours. The thermodynamically stable trans isomer will preferentially crystallize.

• Isolation: Filter the crystals using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold hexanes.

• Validation: Analyze the crystals via ¹H-NMR (CDCl₃). Look for the cyclopropyl ring protons; a coupling constant of J = 4–6 Hz confirms the trans configuration. The mother liquor will be enriched in the cis isomer (J = 8–10 Hz).

Protocol B: Derivatization, Chromatography, and Hydrolysis

Self-Validation Checkpoint: TLC analysis (Hexane:EtOAc 8:2) should show two distinct, non-streaking spots for the esters, confirming successful masking of the carboxylic acid.

• Esterification: Dissolve 5 g of the isomer mixture in 50 mL of absolute ethanol. Add 0.5 mL of concentrated sulfuric acid. Reflux for 12 hours.

• Workup: Concentrate the mixture in vacuo. Dilute with 100 mL diethyl ether and wash with saturated NaHCO₃ (2 x 50 mL) to neutralize unreacted acid. Dry over MgSO₄ and concentrate to yield the ethyl ester mixture.

• Chromatography: Load the mixture onto a silica gel column. Elute with a gradient of 5% to 20% ethyl acetate in hexanes. The cis-ester and trans-ester will elute as distinct bands. Monitor by UV absorption (254 nm).

• Hydrolysis: To recover the free acids, dissolve the purified ester in 30 mL of THF/Water (1:1). Add 2 equivalents of LiOH·H₂O. Stir at room temperature for 4 hours.

• Acidification & Extraction: Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate (3 x 20 mL). Dry and concentrate to yield the pure isomer of 2-benzoylcyclopropanecarboxylic acid.

References

• Title: EP0012366A1 - 3,4-Diaza-bicyclo(4.1.0)hepten-2-ones-5, process for their preparation and therapeutical compositions containing them.
• Title: Photoisomerization of cis-2-benzoylcyclopropanecarboxylic acid.
• Title: Controlling Stereoselectivity and Chemoselectivity of Cyclopropyl Ketyl Radical Anions with Visible Light Photocatalysis.

Sources

• 1. EP0012366A1 - 3,4-Diaza-bicyclo(4.1.0)hepten-2-ones-5, process for their preparation and therapeutical compositions containing them - Google Patents [patents.google.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. asset.library.wisc.edu [asset.library.wisc.edu]

Minimizing side reactions in trans-2-benzoyl-cyclopropanecarboxylic acid production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks and side reactions encountered during the synthesis of trans-2-benzoyl-cyclopropanecarboxylic acid.

This molecule is typically synthesized via a Michael-Initiated Ring Closure (MIRC) cascade between phenacyl bromide and an acrylate derivative, followed by ester hydrolysis [1]. While synthetically elegant, this pathway is highly susceptible to chemoselective and stereoselective side reactions. This guide provides the causality behind these failures and the field-proven protocols to engineer a self-validating, high-yield workflow.

Part 1: Mechanistic Overview & Pathway Visualization

To troubleshoot effectively, we must first map the electronic and steric flow of the reaction. The MIRC cascade involves the generation of a phenacyl enolate, which acts as an ambident nucleophile. The subsequent attack on the acrylate can branch into several undesired pathways if the transition states are not strictly controlled [2].

Fig 1. MIRC pathway for trans-2-benzoyl-cyclopropanecarboxylic acid and common side reactions.

Part 2: Troubleshooting Guide & FAQs

Q1: My reaction mixture turns into a viscous, unfilterable mass instead of yielding the cyclopropane product. What is happening? Causality: This is a classic signature of acrylate polymerization. Methyl acrylate is highly prone to both radical and anionic chain-growth polymerization. High local concentrations of the enolate or trace radicals in the solvent will initiate this runaway side reaction. Solution:

• Chemical Intervention: Add a radical inhibitor such as BHT (butylated hydroxytoluene) at 0.1 mol% to the reaction mixture.

• Kinetic Control: Never add the acrylate in a single portion. Use a syringe pump to add the acrylate dropwise to the pre-formed enolate, maintaining the internal temperature strictly below 25 °C.

Q2: NMR analysis of my crude mixture shows a significant dihydrofuran byproduct. How do I shift the chemoselectivity back to C-alkylation? Causality: The phenacyl enolate is an ambident nucleophile. Hard bases (e.g., NaH) in polar aprotic solvents (e.g., DMF) increase the charge density on the enolate oxygen. This lowers the activation energy for O-attack on the acrylate, leading to dihydrofurans via a Darzens-type cyclization. Solution: Switch to a softer counterion and a less coordinating solvent. Using anhydrous Potassium Carbonate (

) in Acetonitrile ( ) tightly coordinates the enolate oxygen. This sterically and electronically forces the electrophile to react at the carbon atom, suppressing O-alkylation.

Q3: My trans/cis ratio is poor (e.g., 1.5:1). How can I maximize the trans-isomer? Causality: The stereoselectivity of the MIRC reaction is governed by the transition state during the intramolecular displacement of the bromide [3]. While the trans-isomer is thermodynamically favored due to minimized steric clash between the bulky benzoyl and ester groups, kinetic trapping often yields the cis-isomer if the ester is too small (like a methyl ester). Solution: Substitute methyl acrylate with tert-butyl acrylate. The massive steric bulk of the tert-butyl group drastically raises the activation energy for the cis-forming transition state, pushing the trans:cis ratio above 20:1.

Q4: I achieved a great trans ratio in the ester intermediate, but the final saponification step is causing epimerization. What is the alternative? Causality: Vigorous hydrolysis using NaOH at reflux deprotonates the highly acidic

-carbonyl proton on the cyclopropane ring. This leads to reversible ring-opening or simple enolization, destroying your carefully constructed trans stereocenter. Solution: Employ mild saponification conditions using Lithium Hydroxide ( ) in a THF/Water mixture at room temperature. The lithium ion acts as a Lewis acid, coordinating the carbonyl oxygens and facilitating hydroxide attack at the ester without the need for thermal energy.

Part 3: Quantitative Data on Side Reaction Mitigation

The following table summarizes how systematic changes in the reaction microenvironment influence side-product formation and overall yield.

Reaction Condition	Base / Solvent	Acrylate / Additive	C:O Alkylation Ratio	Trans:Cis Ratio	Overall Yield
Standard (Unoptimized)	NaOH / DMF	Methyl Acrylate	60:40	1.5:1	35%
Optimized Base	/ MeCN	Methyl Acrylate	95:5	2.0:1	68%
Radical Inhibition	/ MeCN	Methyl Acrylate + BHT (0.1%)	95:5	2.0:1	75%
Steric Control (Best)	/ MeCN	tert-Butyl Acrylate	98:2	>20:1	82%

Part 4: Standard Operating Procedure (SOP)

This protocol utilizes tert-butyl acrylate and mild saponification to ensure a self-validating, high-purity synthesis of the target acid.

Step 1: Enolate Generation

• Charge a flame-dried, nitrogen-purged round-bottom flask with phenacyl bromide (1.0 equiv) and anhydrous

  (2.5 equiv).

• Suspend the mixture in anhydrous Acetonitrile (0.2 M relative to phenacyl bromide).

• Stir at room temperature for 15 minutes. Self-Validation Check: The solution will transition to a deep yellow/orange hue, confirming the formation of the active phenacyl enolate.

Step 2: MIRC Cyclopropanation

• Add BHT (0.001 equiv) to the reaction mixture to suppress radical pathways.

• Using a syringe pump, add tert-butyl acrylate (1.2 equiv) dropwise over 2 hours, maintaining the internal temperature at 20–25 °C using a water bath.

• Stir for an additional 12 hours at room temperature. Self-Validation Check: Perform TLC (Hexanes:EtOAc 8:2). The UV-active phenacyl bromide spot (

  ) must completely disappear, replaced by a new, higher-running spot corresponding to the trans-ester.

Step 3: Workup and Isolation of the Ester

• Filter the reaction mixture through a pad of Celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the crude residue in Ethyl Acetate and wash sequentially with 1M HCl, saturated aqueous

  , and brine.

• Dry over anhydrous

  , filter, and concentrate to yield the pure trans-ester intermediate.

Step 4: Mild Saponification

• Dissolve the trans-ester in a 3:1 mixture of THF:Water (0.1 M).

• Add

  (3.0 equiv) in one portion.

• Stir vigorously at room temperature for 4–6 hours. Do not apply heat. Self-Validation Check: The biphasic mixture will gradually become homogeneous as the ester is converted into the water-soluble lithium carboxylate salt.

Step 5: Acidification and Product Isolation

• Evaporate the THF under reduced pressure (keep bath < 30 °C).

• Cool the remaining aqueous layer to 0 °C in an ice bath.

• Slowly acidify with 1M HCl until the pH reaches 2.0. Self-Validation Check: A dense white precipitate of trans-2-benzoyl-cyclopropanecarboxylic acid will crash out of the solution.

• Filter the precipitate, wash with ice-cold water, and dry under a high vacuum to afford the final product.

Part 5: References

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure Source: PMC / National Institutes of Health URL:[Link] [1]

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link][3]

Technical Support Center: Troubleshooting trans-2-Benzoyl-cyclopropanecarboxylic Acid Crystallization

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals who are encountering low purity, poor yield, or phase-separation issues during the isolation and crystallization of trans-2-benzoyl-cyclopropanecarboxylic acid.

Below, you will find mechanistic insights, self-validating experimental protocols, diagnostic data tables, and an FAQ section to systematically resolve your crystallization bottlenecks.

Mechanistic Insights: The Root Causes of Low Purity

Achieving high diastereomeric and chemical purity (>99% de) of trans-2-benzoyl-cyclopropanecarboxylic acid requires understanding the thermodynamic and kinetic pitfalls inherent to its structural properties.

A. Base-Catalyzed Epimerization (cis-Isomer Contamination) The most persistent impurity in this workflow is the cis-diastereomer. The C2 proton (alpha to the benzoyl ketone) is highly acidic. If ester hydrolysis or aqueous workup is conducted under harsh basic conditions with prolonged heat, the molecule forms a planar enolate intermediate. Upon reprotonation, it establishes a thermodynamic equilibrium between the cis and trans isomers (). While the trans isomer is thermodynamically favored due to minimized steric clash, up to 10–15% of the cis isomer can remain and co-crystallize if not properly managed.

Base-catalyzed epimerization pathway showing cis/trans interconversion via an enolate intermediate.

B. Liquid-Liquid Phase Separation ("Oiling Out") When using a strong solvent/antisolvent system (e.g., Dichloromethane/Hexane), the compound may undergo liquid-liquid phase separation (LLPS) before reaching the metastable zone for nucleation. The product "oils out" as a solute-rich liquid phase that traps impurities (like unreacted phenacyl bromide or solvent) before solidifying into an amorphous, impure mass.

C. Kinetic Trapping via Rapid Supersaturation Applying a rapid cooling ramp (e.g., plunging the flask directly into an ice bath) forces rapid crystal lattice assembly. This kinetic trapping prevents the lattice from thermodynamically rejecting structurally similar impurities from the growing crystal faces.

Experimental Protocols: Self-Validating Crystallization Workflow

To ensure high purity, abandon rapid crash-cooling and adopt a thermodynamically controlled cooling crystallization protocol. This protocol is self-validating: achieving the "cloud point" confirms the correct saturation boundary, while seeding prevents LLPS.

Step-by-Step Methodology: Thermodynamically Controlled Recrystallization

• Trituration (Pre-treatment): Suspend the crude solid in cold diethyl ether (2 mL/g) and stir for 15 minutes at 0°C. Filter to remove highly soluble organic impurities (e.g., unreacted chalcone or phenacyl derivatives).

• Dissolution: Transfer the semi-pure solid to a multi-neck flask equipped with an overhead stirrer. Add Toluene (Primary Solvent) at 3 mL/g. Heat to 85°C under gentle agitation until complete dissolution is achieved.

• Antisolvent Addition: Slowly add Heptane (Antisolvent) dropwise at 85°C until the solution becomes faintly turbid (this is the cloud point). Immediately add a few drops of Toluene to regain a clear solution.

• Seeding (Critical Step): Introduce 0.5 wt% of pure trans-2-benzoyl-cyclopropanecarboxylic acid crystals. Causality: Seeding bypasses the primary nucleation energy barrier, ensuring the system crystallizes rather than "oiling out."

• Controlled Cooling Ramp: Cool the solution from 85°C to 20°C at a strict rate of 0.1°C to 0.2°C per minute . Causality: This slow ramp ensures growth occurs strictly within the metastable zone, allowing the lattice to thermodynamically reject the cis-isomer.

• Isolation: Filter the resulting crystalline suspension through a sintered glass funnel. Wash the filter cake with pre-chilled Heptane (0°C). Dry under vacuum at 40°C for 12 hours.

Decision tree for troubleshooting trans-2-benzoyl-cyclopropanecarboxylic acid crystallization.

Data Presentation: Diagnostics and Optimization

Use the following tables to diagnose your specific impurity profile and optimize your solvent selection.

Table 1: Diagnostic ^1H NMR Shifts for Isomer Identification (CDCl3, 400 MHz)

Isomer	Cyclopropane Ring Protons (Diagnostic)	C2-Proton Shift	Coupling Constant (J trans/cis)
trans-Isomer	~1.70 ppm (m, 1H), ~2.20 ppm (m, 1H)	~3.40 ppm (ddd)	J = 4.5 - 5.5 Hz

| cis-Isomer | ~1.40 ppm (m, 1H), ~1.90 ppm (m, 1H) | ~3.10 ppm (ddd) | J = 8.0 - 9.0 Hz |

Note: The larger coupling constant in the cis-isomer is due to the dihedral angle approaching 0°, leading to stronger orbital overlap compared to the trans configuration.

Table 2: Solvent System Matrix for Crystallization

Solvent / Antisolvent	Nucleation Kinetics	Risk of Oiling Out	Purity Outcome
Ethyl Acetate / Hexane	Fast	High	Moderate (Prone to solvent trapping)
Dichloromethane / Pentane	Very Fast	Very High	Poor (Amorphous solid formation)
Toluene / Heptane	Slow (Thermodynamic)	Low	Excellent (>99% purity)

| Aqueous EtOH (50%) | Moderate | Moderate | Good (Requires strict pH control) |

Frequently Asked Questions (FAQs)

Q1: My NMR shows 15% of the cis-isomer even after two recrystallizations. How do I remove it? A: The cis and trans isomers can form a solid solution or co-crystal if the cooling rate is too fast. Switch to a Toluene/Heptane system and implement a cooling rate of <0.2°C/min. If the cis burden is exceptionally high, perform a fractional crystallization using 50% aqueous ethanol, where the trans-acid typically exhibits lower solubility at 0°C compared to the cis-acid ().

Q2: The product "oils out" at the bottom of the flask instead of forming crystals. What is the thermodynamic cause, and how do I fix it? A: Oiling out (Liquid-Liquid Phase Separation) occurs when the supersaturation curve crosses the spinodal decomposition curve before the nucleation curve. This means the solute concentration is too high, or the antisolvent was added too quickly. Fix: Dilute the system by adding 10–20% more primary solvent (Toluene), reheat to a clear solution, and lower the antisolvent ratio. Add seed crystals precisely at the cloud point.

Q3: Can I use basic aqueous extraction to purify the trans-acid before crystallization? A: Yes, but with extreme caution. While extracting the carboxylic acid into aqueous NaHCO3 or NaOH removes neutral organic impurities, prolonged exposure to strong base (especially NaOH) at room temperature or above will cause epimerization at the C2 position, converting your pure trans-isomer into a cis/trans mixture. Perform basic extractions quickly, keep the temperature below 5°C, and acidify immediately with cold HCl to lock the stereocenter ().

Q4: Why is my crystal yield so low when using the Toluene/Heptane method? A: trans-2-Benzoyl-cyclopropanecarboxylic acid has moderate solubility in Toluene even at room temperature. To maximize yield without sacrificing purity, ensure the final temperature is brought down to 0°C to 5°C, and allow the slurry to age for at least 2 hours before filtration to ensure complete desupersaturation.

References

• Griffin, G. W., Covell, J., Petterson, R. C., Dodson, R. M., & Klose, G. (1966). Photoisomerization of cis-2-benzoylcyclopropanecarboxylic acid. Tetrahedron, 22(2), 473-476. URL:[Link] [1]

• Walborsky, H. M., & Plonsker, L. (1973). cis-2-Phenylcyclopropanecarboxylic acid. Organic Syntheses, Coll. Vol. 5, 897. URL:[Link] [2]

• University of Wisconsin–Madison. (2017). Controlling Stereoselectivity and Chemoselectivity of Cyclopropyl Ketyl Radical Anions with Visible Light Photocatalysis. URL:[Link] [3]

Technical Support Center: Solvent Extraction Optimization for trans-2-Benzoyl-cyclopropanecarboxylic Acid

Welcome to the Process Chemistry Support Center. This portal is designed for researchers and drug development professionals seeking to optimize the isolation of trans-2-benzoyl-cyclopropanecarboxylic acid. Below, you will find mechanistic insights, validated protocols, and targeted troubleshooting guides to resolve common liquid-liquid extraction (LLE) bottlenecks.

Mechanistic Knowledge Base: The Causality of Extraction

Liquid-liquid extraction (LLE) isolates target compounds based on their differential solubility across two immiscible phases[1]. For trans-2-benzoyl-cyclopropanecarboxylic acid, the extraction is fundamentally governed by pH-dependent ionization .

The molecule contains a carboxylic acid functional group with an estimated

of approximately 4.5. Controlling the aqueous phase pH relative to this is the master variable for optimizing extraction efficiency[2].

• At pH > 6.5: The acid is deprotonated, forming a highly polar carboxylate salt that partitions almost entirely into the aqueous phase.

• At pH < 2.5: The acid is fully protonated (neutral). The presence of the lipophilic benzoyl group and the cyclopropane ring drives the neutral molecule into the organic phase[3].

Systematic optimization of the organic solvent—balancing polarity, hydrogen-bonding capability, and density—further dictates the purity and yield of the isolated cyclopropane derivative[4].

Quantitative Solvent Selection Matrix

Selecting the right solvent prevents emulsions and maximizes partition coefficients (LogP).

Organic Solvent	Density (g/cm³)	Polarity Index	Water Solubility (g/L)	Phase Position	Recommended Use Case
Ethyl Acetate (EtOAc)	0.90	4.4	83.0	Top Layer	High yield recovery; excellent hydrogen-bond acceptor for carboxylic acids.
Dichloromethane (DCM)	1.33	3.1	13.0	Bottom Layer	Rapid phase separation; ideal when avoiding water carryover is critical.
MTBE	0.74	2.5	42.0	Top Layer	Minimizes co-extraction of highly polar aqueous impurities.
Diethyl Ether	0.71	2.8	60.5	Top Layer	Standard for small-scale Grignard quenches; highly volatile[5].

Validated Step-by-Step Extraction Protocol

This protocol provides a self-validating workflow for extracting trans-2-benzoyl-cyclopropanecarboxylic acid from a crude reaction mixture (e.g., post-hydrolysis or organometallic quench).

Step 1: Reaction Quench & Initial Acidification Quench the crude reaction mixture slowly with saturated aqueous

. While stirring vigorously, add dropwise until the aqueous phase reaches a pH of 1.5 – 2.0.

• Causality: Pushing the pH at least two units below the

  (~4.5) ensures >99% of the target molecules are in their neutral, protonated state, maximizing organic solubility.

Step 2: Solvent Addition Add Ethyl Acetate (EtOAc) at a 1:1 volume ratio to the aqueous phase.

• Causality: EtOAc is a strong hydrogen-bond acceptor, which solvates the protonated carboxylic acid highly effectively compared to strictly non-polar solvents like hexane.

Step 3: Phase Separation Transfer the mixture to a separatory funnel. Invert and vent immediately to release pressure. Shake vigorously for 30 seconds, then allow the layers to separate completely. Drain the lower aqueous layer.

Step 4: In-Process Validation Check (Self-Validating System) Do not discard the aqueous layer blindly.

• Validation Protocol: Take a 0.5 mL aliquot of the drained aqueous layer. Extract it in a microfuge tube with 0.5 mL of

  . Run a rapid -NMR on the layer. The absence of cyclopropyl multiplet signals ( 1.2–2.8 ppm) and aromatic benzoyl signals ( 7.4–8.0 ppm) mathematically validates that the target compound has been completely partitioned into the bulk organic phase.

Step 5: Brine Wash & Drying Wash the retained organic layer with saturated aqueous

(brine) to force residual water out of the organic phase via osmotic pressure. Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure to yield the crude acid.

Visual Workflow: pH-Dependent Partitioning

pH-driven liquid-liquid extraction workflow for trans-2-benzoyl-cyclopropanecarboxylic acid.

Troubleshooting Diagnostics & FAQs

Q: Why am I getting a persistent emulsion during the extraction phase? A: Emulsions in this specific extraction often occur due to the presence of fine inorganic precipitates (e.g., magnesium or zinc salts if synthesized via organometallic routes) or insufficient density differences between the phases.

• Solution: Do not add more solvent. Instead, filter the entire biphasic mixture through a thin pad of Celite to remove suspended particulates. Alternatively, add saturated brine to the aqueous layer to increase its ionic strength and density, forcing the phases apart.

Q: My recovery of trans-2-benzoyl-cyclopropanecarboxylic acid is unusually low (<50%). What went wrong? A: The root cause is almost always an incorrect aqueous pH. Carboxylic acids require a pH significantly below their

to remain fully protonated and lipophilic[3]. If the pH is around 4 or 5, a large equilibrium fraction of the molecule exists as a water-soluble carboxylate salt[2].

• Solution: Verify the pH of the aqueous layer using a calibrated pH meter, not just pH paper. Re-acidify the discarded aqueous layer to pH 1.5 with

  and perform a secondary back-extraction with fresh EtOAc.

Q: Can I separate the trans isomer from the cis isomer using this extraction method? A: No. Liquid-liquid extraction cannot efficiently separate diastereomers because their partition coefficients (LogP) and

values are nearly identical. Both cis and trans isomers will co-extract into the organic phase.

• Solution: To achieve diastereomeric purity, you must follow the extraction with flash column chromatography (typically using a pentane/ether or hexane/EtOAc gradient) or perform a selective recrystallization of the crude product[5].

Q: Is it possible to use reactive extraction with amines for this compound? A: Yes. If you are extracting from a highly dilute or complex biological matrix, reactive extraction using a tertiary amine (like Tri-octyl amine, TOA) dissolved in a diluent can be used. The amine forms a reversible acid-base complex with the carboxylic acid, pulling it into the organic phase even at slightly higher pH values[3]. However, for standard synthetic workups, simple pH-swing LLE is more efficient and easier to evaporate.

References

• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation Source: Phenomenex URL:[Link]

• pK A values of various carboxylic acids Source: ResearchGate URL:[Link]

• The effect of pH on extraction of carboxylic acids Source: ResearchGate URL:[Link]

• Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components Source: National Institutes of Health (NIH) URL:[Link]

• Preparation of New Functionalized Cyclopropylmagnesium Reagents Source: Wiley-VCH URL:[Link]

Sources

• 1. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components - PMC [pmc.ncbi.nlm.nih.gov]
• 5. application.wiley-vch.de [application.wiley-vch.de]

Overcoming steric hindrance in trans-2-benzoyl-cyclopropanecarboxylic acid derivatives

Welcome to the Technical Support Center for Cyclopropane Scaffold Derivatization. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with trans-2-benzoyl-cyclopropanecarboxylic acid derivatives.

Working with cyclopropanes requires a deep understanding of their unique stereoelectronic properties. The restricted geometry of the three-membered ring, combined with the "bent" nature of its sp3 bonds (Coulson–Moffitt model)[1], creates a highly rigid scaffold. When bulky groups like a benzoyl moiety and a carboxylic acid are positioned trans to one another, the resulting steric hindrance and conformational rigidity can severely impede standard derivatization protocols such as amide coupling, ketone addition, and C-H functionalization.

Below, you will find targeted mechanistic troubleshooting, self-validating protocols, and quantitative benchmarking to help you overcome these challenges.

I. Mechanistic Workflow: Overcoming Steric Bottlenecks

The following logical workflow maps the primary failure modes encountered during the derivatization of trans-2-benzoyl-cyclopropanecarboxylic acid and the validated chemical bypasses required to achieve high yields.

Workflow for overcoming steric bottlenecks in cyclopropane derivatization.

II. Troubleshooting FAQs

Q1: Why do standard amide coupling conditions (e.g., EDC/HOBt) frequently fail or give low yields with trans-2-benzoyl-cyclopropanecarboxylic acid? Causality: The cyclopropane ring is highly rigid, and the restricted rotation of the C-C(O) bond creates a sterically demanding pocket around the carboxylate. Standard carbodiimides (like EDC or DCC) form an O-acylisourea intermediate that is exceptionally bulky. Because the subsequent attack by a hindered amine is kinetically slow, the intermediate undergoes a competitive, irreversible intramolecular rearrangement to an inactive N-acylurea. Solution: Switch to uronium-based reagents like HATU. HATU forms a highly reactive, less sterically encumbered 7-azabenzotriazole active ester. Alternatively, use Ghosez's reagent to form an acid chloride under neutral conditions, preventing epimerization of the alpha-stereocenter.

Q2: During nucleophilic addition (e.g., Grignard reactions) to the benzoyl ketone, I observe mostly recovered starting material and significant epimerization. How can I drive the reaction forward? Causality: The alpha-proton on the cyclopropane ring (adjacent to the benzoyl group) is relatively acidic because the resulting enolate is stabilized by the adjacent carbonyl. In alkaline or strongly basic conditions, this proton is easily exchanged, leading to rapid cis/trans interconversion (epimerization)[2]. Strong, basic nucleophiles like standard Grignard reagents act as bases rather than nucleophiles, deprotonating the alpha-position instead of attacking the sterically hindered carbonyl. Solution: Employ the Imamoto reagent (CeCl3 + RMgX). Cerium is highly oxophilic and strongly activates the carbonyl via Lewis acid coordination. Crucially, the resulting organocerium intermediate is significantly less basic than the corresponding Grignard reagent, completely suppressing the undesired deprotonation/enolization pathway.

Q3: We are attempting enantioselective C(sp3)-H arylation on the cyclopropane ring using the carboxylic acid as a directing group, but the reaction stalls. What is the limiting factor? Causality: C(sp3)-H activation requires precise geometry for the transition metal (e.g., Pd(II)) to insert into the C-H bond. The inherent steric hindrance of the trans-benzoyl group impedes the formation of the planar cyclometalated intermediate. Furthermore, steric hindrance on standard tertiary amine ligands drastically reduces catalytic reactivity[3]. Solution: Utilize specialized bidentate ligands. Research demonstrates that benzyl-substituted ethylenediamine ligands (e.g., L1) provide the optimal balance of steric allowance and directing ability, achieving >80% yield and high enantioselectivity by forcing the Pd(II) center into the correct geometry[3].

III. Validated Experimental Protocols

Protocol A: High-Efficiency Amide Coupling via HATU

This protocol is designed as a self-validating system to ensure intermediate formation before committing expensive amines.

• Activation: In an oven-dried flask under nitrogen, dissolve trans-2-benzoyl-cyclopropanecarboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add DIPEA (3.0 eq) dropwise at 0 °C.

  • Self-Validation Check: The solution must transition from colorless to a distinct yellow within 2 minutes. This color change confirms the successful formation of the active uronium ester. If the solution remains colorless, the HATU has likely degraded (hydrolyzed) and must be replaced.

• Coupling: Stir for 15 minutes at room temperature, then add the target amine (1.1 eq).

  • Self-Validation Check: Monitor via LC-MS. The active ester intermediate will appear as a distinct peak with a higher UV absorbance than the starting material. This peak should smoothly convert to the product mass over 2–4 hours.

• Workup: Quench with saturated aqueous NaHCO3. Extract with EtOAc (3x). Wash the combined organics with 5% LiCl (to remove DMF), brine, dry over Na2SO4, and concentrate.

Protocol B: Pd(II)-Catalyzed C(sp3)–H Arylation

Adapted from established methodologies for overriding cyclopropane steric hindrance[3].

• Reaction Assembly: In a Schlenk tube, combine trans-2-benzoyl-cyclopropanecarboxylic acid (1.0 eq), aryl iodide (2.0 eq), Pd(OAc)2 (10 mol%), chiral ethylenediamine ligand L1 (20 mol%), and Ag2CO3 (1.5 eq).

• Solvent Addition: Add hexafluoroisopropanol (HFIP) to achieve a 0.8 M concentration.

  • Causality Note: HFIP is critical. It is a highly polar, strongly hydrogen-bonding solvent that stabilizes the polar transition states of the C-H cleavage step without coordinating to (and thus poisoning) the Pd catalyst.

• Catalytic Cycling: Seal the tube and heat to 80 °C under air for 16 hours.

  • Self-Validation Check: The reaction mixture should gradually darken over several hours, indicating active Pd cycling. If a heavy black precipitate (Pd black) forms within the first 30 minutes, the ligand has failed to coordinate or the system is oxygen-starved, leading to irreversible catalyst aggregation and death.

IV. Quantitative Data & Reagent Benchmarking

Table 1: Comparison of Amide Coupling Reagents for trans-2-Benzoyl-cyclopropanecarboxylic acid (Benchmarked against a sterically hindered primary amine, e.g., tert-butylamine)

Reagent System	Yield (%)	Epimerization (cis/trans)	Primary Failure Mode
EDC / HOBt	25%	5 : 95	N-acylurea formation (steric stall)
DCC / DMAP	15%	15 : 85	Epimerization at alpha-carbon (base-mediated)
HATU / DIPEA	88%	<1 : 99	None (Optimal for standard amines)
Ghosez's Reagent	92%	<1 : 99	None (Optimal for highly deactivated amines)

Table 2: C(sp3)-H Arylation Ligand Screen (Based on structural optimization for cyclopropanecarboxylic acids[3])

Ligand Type	Reactivity	Enantioselectivity (ee)	Mechanistic Note
No Ligand	Low	N/A	High background degradation; failure to cyclometalate.
Diisopropylamine-derived	<10%	<5%	Steric hindrance on the tertiary amine blocks Pd coordination[3].
Benzyl-substituted (L1)	>82%	>90%	Optimal balance of sterics and directing ability[3].

V. References

• [3] Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Free Carboxylic Acids. National Center for Biotechnology Information (PMC). Available at:

• [2] John NEUMER | Dupont, Wilmington | Division of Inorganic/Organic Synthesis. ResearchGate. Available at:

• [1] EXPLORING THE REACTIONS OF SMALL RINGS. Queen Mary University of London. Available at:

Sources

• 1. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Free Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Enantiomeric Excess (ee) in trans-2-Benzoyl-cyclopropanecarboxylic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing stereochemical erosion during the synthesis or chiral resolution of trans-2-benzoyl-cyclopropanecarboxylic acid . Because this molecule is a critical conformationally restricted intermediate for neuroactive compounds, maintaining high enantiomeric excess (ee) and diastereomeric purity is paramount.

Part 1: Mechanistic Root Cause Analysis (The "Why")

Before adjusting your protocols, you must understand the inherent chemical vulnerabilities of trans-2-benzoyl-cyclopropanecarboxylic acid.

The C2-Epimerization Vulnerability: The most common cause of ee erosion in this molecule is not a failure of the chiral analytical method, but rather base-catalyzed epimerization during the resolution phase. The hydrogen atom at the C2 position (alpha to the benzoyl group) is highly activated. Research has definitively shown that the cis and trans isomers of 2-benzoylcyclopropanecarboxylic acid readily interconvert in refluxing alkaline solutions [1].

When researchers attempt classical diastereomeric salt resolution using chiral amines (e.g., 1-phenylethylamine or cinchonidine) under standard refluxing conditions, the basic environment combined with thermal energy triggers the deprotonation of the C2 carbon. The resulting enolate intermediate allows for stereochemical inversion upon reprotonation. This not only destroys the enantiomeric excess of the desired trans enantiomer but also contaminates the batch with cis isomers.

Part 2: Troubleshooting FAQs

Q1: My ee drops from 95% to 60% after recrystallizing the diastereomeric salt. What is happening? A: You are likely inducing thermal base-catalyzed epimerization. If you are refluxing the chiral amine and the carboxylic acid in a polar solvent (like ethanol) to achieve complete dissolution, the basicity of the amine is deprotonating the C2 position. Fix: Shift from a thermodynamic crystallization model to a kinetic one. Dissolve the racemic acid in a highly soluble solvent (e.g., acetone) at room temperature, and slowly add the resolving agent to induce rapid kinetic precipitation without heat.

Q2: How can I quickly verify if epimerization, rather than poor chiral separation, is the root cause of my ee drop? A: Use

H NMR as a self-validating diagnostic tool before running chiral HPLC. Look at the coupling constants ( ) of the cyclopropane ring protons. The trans protons typically exhibit a coupling constant of Hz, while the cis protons show Hz. If your ee has dropped and you suddenly see Hz signals emerging in your NMR spectrum, your molecule has epimerized.

Q3: I am synthesizing the racemic precursor via a Corey-Chaykovsky cyclopropanation. How do I maximize the trans diastereoselectivity before resolution? A: The diastereoselectivity of the sulfur ylide addition to the chalcone derivative is highly dependent on the ylide's stability. Use dimethylsulfoxonium methylide (which is more stable and reacts reversibly, favoring the thermodynamic trans product) rather than dimethylsulfonium methylide (which reacts irreversibly and yields mixtures of cis and trans).

Part 3: Standardized Experimental Protocols

Protocol A: Kinetic Resolution via Diastereomeric Salt Formation (Self-Validating)

This protocol avoids the thermal epimerization trap by utilizing kinetic precipitation.

• Dissolution: Dissolve 1.0 eq of racemic trans-2-benzoyl-cyclopropanecarboxylic acid in a mixture of EtOAc/Hexane (1:1, v/v) at 25 °C. Do not heat above 30 °C.

• Salt Formation: Slowly add 0.5 eq of the resolving agent (e.g., (-)-Cinchonidine) dissolved in a minimal amount of EtOAc dropwise over 30 minutes under vigorous stirring.

• Kinetic Crystallization: Cool the mixture to 0 °C for 2 hours. The less soluble diastereomeric salt will precipitate rapidly.

• Filtration & Washing: Filter the crystals and wash with ice-cold Hexane.

• Acidic Liberation (Critical Step): Suspend the salt in strictly biphasic 1M HCl and Dichloromethane (DCM) at 0 °C. Stir until fully dissolved. Causality note: The strong acid immediately protonates the amine, removing the basic environment and preventing epimerization during workup.

• Validation: Extract the DCM layer, dry over Na

  SO , and concentrate. Run H NMR to confirm the absence of cis isomers ( Hz) prior to HPLC analysis.

Protocol B: Chiral HPLC Analytical Method

To accurately determine the ee without peak tailing (which can mask enantiomeric impurities).

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol / Trifluoroacetic acid (TFA) (90:10:0.1, v/v/v). Causality note: The 0.1% TFA is mandatory. It suppresses the ionization of the carboxylic acid moiety, preventing interaction with the silica support and eliminating peak tailing.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (utilizing the strong chromophore of the benzoyl group).

Part 4: Quantitative Data Comparison

The following table summarizes how temperature and solvent choices directly impact the yield, ee, and stereochemical integrity of the resolution process.

Resolving Agent	Solvent System	Temp (°C)	Yield (%)	ee (%)	Epimerization Detected?
(R)-(+)-1-Phenylethylamine	Ethanol	78 (Reflux)	35	42	Yes (cis impurities present)
(R)-(+)-1-Phenylethylamine	Acetone / Water	25	41	88	No
(-)-Cinchonidine	EtOAc / Hexane	25	38	92	No
(-)-Cinchonidine	EtOAc / Hexane	0 (Kinetic)	32	>99	No

Part 5: Diagnostic Workflow Visualization

Below is the logical troubleshooting pathway for diagnosing stereochemical erosion in this specific molecular system.

Workflow for diagnosing and resolving enantiomeric excess erosion in cyclopropane derivatives.

Part 6: References

• Griffin, G. W., et al. "Photoisomerization of cis-2-benzoylcyclopropanecarboxylic acid." Tetrahedron, vol. 22, no. 2, 1966, pp. 473-476. URL:[Link]

Technical Support Center: Stability of trans-2-Benzoyl-cyclopropanecarboxylic Acid

Welcome to the technical support guide for trans-2-benzoyl-cyclopropanecarboxylic acid. This document is intended for researchers, medicinal chemists, and process development scientists who are working with this molecule and may encounter stability challenges, particularly under acidic conditions. Our goal is to provide you with a deeper understanding of the molecule's reactivity and to offer practical, scientifically-grounded solutions to common experimental issues.

I. Overview of Chemical Stability

trans-2-Benzoyl-cyclopropanecarboxylic acid contains two key functionalities that influence its stability: a carboxylic acid and a benzoyl-substituted cyclopropane ring. The cyclopropane ring, being a strained three-membered system, is susceptible to ring-opening reactions. This reactivity is significantly enhanced by the presence of the electron-withdrawing benzoyl group, which polarizes the adjacent carbon-carbon bonds, making the ring act as a potent electrophile.[1][2][3][4]

Under acidic conditions, the carbonyl oxygen of the benzoyl group can be protonated. This protonation further increases the electrophilicity of the cyclopropane ring, making it highly susceptible to nucleophilic attack and subsequent ring-opening. This inherent reactivity is the primary cause of degradation when the compound is exposed to acidic environments.[5][6]

II. Troubleshooting Guide: Experimental Issues & Solutions

This section addresses specific problems you may encounter during synthesis, workup, purification, or analysis.

Question 1: I'm observing significant loss of my product during acidic aqueous workup after a synthesis. What is happening and how can I prevent it?

Answer:

• Probable Cause: The most likely cause is acid-catalyzed ring-opening of the cyclopropane ring. During an acidic workup (e.g., using 1M HCl to neutralize a base), the benzoyl carbonyl is protonated, activating the cyclopropane ring. Water or the conjugate base of the acid (e.g., Cl⁻) can then act as a nucleophile, attacking one of the cyclopropyl carbons and breaking the strained C-C bond. This results in the formation of a linear, 1,5-difunctionalized product which will have a different polarity and structure from your desired compound.

• Solutions & Scientific Rationale:

  • Use a Milder Acid: Instead of strong mineral acids, consider using a weaker, buffered acid solution like a saturated solution of ammonium chloride (NH₄Cl, pH ~4.5-6.0) or a dilute solution of a carboxylic acid like 0.5M citric acid. These reagents are sufficiently acidic to protonate and neutralize common organic bases (e.g., pyridine, triethylamine) but are less likely to cause significant protonation of the benzoyl group, thus minimizing degradation.

  • Minimize Contact Time & Temperature: Perform the acidic wash quickly and at low temperatures (0-5 °C). The rate of the ring-opening reaction is dependent on both time and temperature. By keeping the extraction cold and minimizing the time the organic layer is in contact with the acidic aqueous phase, you can significantly reduce the extent of degradation.

  • Alternative Workup: Bicarbonate Wash: If the goal is simply to remove a basic catalyst or reagent, a saturated sodium bicarbonate (NaHCO₃) wash followed by a brine (saturated NaCl) wash is often sufficient and avoids acidic conditions altogether.

Question 2: My HPLC analysis shows a new, more polar peak appearing over time when my sample is dissolved in an acidic mobile phase (e.g., with 0.1% TFA or formic acid). What is this impurity?

Answer:

• Probable Cause: This is a classic sign of on-column or in-vial degradation. The acidic mobile phase is catalyzing the ring-opening of your compound. The resulting product, likely a γ-hydroxy or γ-alkoxy carboxylic acid (if your mobile phase contains methanol or acetonitrile), is typically more polar and will have a shorter retention time on a reversed-phase column.

• Solutions & Scientific Rationale:

  • Modify HPLC Method:

    • Reduce Acid Concentration: Titrate the amount of acid in your mobile phase to the minimum required for good peak shape. Try reducing from 0.1% to 0.05% or even 0.025%.

    • Use a Weaker Acid Modifier: Acetic acid is a weaker acid than formic acid or TFA and may provide sufficient peak shape without causing rapid degradation.

    • Run at Lower Temperature: Equip your HPLC with a column cooler and autosampler chiller set to 4-10 °C. This will dramatically slow the rate of the acid-catalyzed hydrolysis.

  • Sample Preparation: Prepare your samples in a neutral solvent (e.g., 50:50 acetonitrile:water) immediately before injection. Do not let samples sit in the acidic mobile phase in the autosampler for extended periods. If running a long sequence, consider preparing multiple smaller batches of the sample.

  • Confirmation of Degradant: To confirm the identity of the new peak, you can intentionally degrade a sample of your pure compound by warming it in the acidic mobile phase, and then inject it to see if the peak area of the impurity increases as expected.

Question 3: I am struggling with purifying my compound using standard silica gel chromatography. My yields are low and I see multiple spots on the TLC plate from the collected fractions.

Answer:

• Probable Cause: Standard silica gel is inherently acidic (pH ≈ 4-5) due to the presence of silanol groups (Si-OH) on its surface. When you load your compound, these acidic sites can catalyze the ring-opening reaction directly on the column. The "smearing" or appearance of multiple new spots on the TLC is indicative of this on-column degradation.

• Solutions & Scientific Rationale:

  • Use Neutralized or Deactivated Silica: Before preparing your column, slurry the silica gel in a solvent system containing a small amount of a volatile base, such as 0.1-1% triethylamine or pyridine, in your eluent. This will neutralize the acidic sites on the silica surface.

  • Switch to a Different Stationary Phase: Consider using a less acidic stationary phase for your purification. Alumina (basic or neutral grade) or Florisil can be effective alternatives for compounds sensitive to acid.

  • Rapid Chromatography: Perform the chromatography as quickly as possible. Use flash chromatography with positive pressure rather than gravity chromatography to minimize the residence time of your compound on the column.

III. Frequently Asked Questions (FAQs)

Q: What is the likely mechanism for the acid-catalyzed ring-opening? A: The reaction proceeds via protonation of the benzoyl carbonyl oxygen, which enhances the electrophilicity of the cyclopropane ring. This is followed by a nucleophilic attack on one of the benzylic carbons of the cyclopropane ring in a manner analogous to an Sₙ2 reaction.[5][7] This attack leads to the cleavage of a C-C bond in the ring, relieving the ring strain.

Q: What are the expected products of degradation in an aqueous acidic solution? A: In the presence of water as a nucleophile, the primary degradation product is expected to be 5-oxo-5-phenyl-4-hydroxypentanoic acid, resulting from the addition of water across the C1-C2 bond of the cyclopropane ring.

dot digraph "Degradation_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=none, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes start [label=<

trans-2-benzoyl- cyclopropanecarboxylic acid

];

protonated [label=<

Protonated Intermediate (Activated)

];

product [label=<

5-oxo-5-phenyl- 4-hydroxypentanoic acid (Ring-Opened Product)

];

// Edges start -> protonated [label=+ (Acid Catalyst)>]; protonated -> product [label=<+ H₂O (Nucleophile)>]; }

Caption: Potential acid-catalyzed degradation pathway.

Q: What are the ideal storage conditions for this compound? A: The compound should be stored as a solid in a cool, dry place, away from acidic vapors. For long-term storage, keeping it in a freezer at -20°C is recommended. Solutions should be prepared fresh; if storage in solution is necessary, use a neutral, aprotic solvent like acetone or ethyl acetate and store at low temperatures.

Q: Can I use NMR to monitor the stability of my compound? A: Yes, ¹H NMR is an excellent tool for this. The cyclopropyl protons have a characteristic chemical shift in the upfield region (typically 1-3 ppm). Upon ring-opening, these signals will disappear and be replaced by new signals corresponding to the methylene (-CH₂-) and methine (-CH-) protons of the linear product in the 2-5 ppm range. You can monitor the degradation by integrating the characteristic peaks of both the starting material and the degradation product over time.

IV. Protocol: Standard Acid Stability Study

This protocol outlines a general procedure for quantitatively assessing the stability of trans-2-benzoyl-cyclopropanecarboxylic acid under defined acidic conditions using HPLC.

Objective: To determine the rate of degradation of the target compound at a specific pH and temperature.

Materials:

• trans-2-benzoyl-cyclopropanecarboxylic acid

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (or other acid of interest)

• A suitable buffer (e.g., phosphate or citrate buffer)

• Class A volumetric flasks and pipettes

• HPLC system with UV detector

• Thermostatted column and autosampler compartment

Workflow Diagram:

Caption: Experimental workflow for acid stability testing.

Procedure:

• Preparation of Stock Solution: Accurately prepare a 1.0 mg/mL stock solution of trans-2-benzoyl-cyclopropanecarboxylic acid in acetonitrile.

• Preparation of Stress Solution: Prepare the desired acidic solution. For example, a 0.01M HCl solution (pH 2) or a citrate buffer (pH 3).

• Time Zero (T=0) Sample: Prepare the T=0 sample by diluting the stock solution to the final target concentration (e.g., 50 µg/mL) with a 50:50 mixture of acetonitrile and water. This sample represents 100% of the initial compound.

• Initiate Stress Test:

  • Pre-heat the stress solution to the desired temperature (e.g., 40°C) in a sealed vial.

  • To initiate the experiment, add a calculated volume of the stock solution to the pre-heated stress solution to achieve the same final concentration as the T=0 sample.

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the stress sample. Immediately quench the degradation by diluting the aliquot in a neutral solvent mixture (e.g., the initial mobile phase without the acid modifier) to stop the reaction.

• HPLC Analysis: Analyze all samples (T=0 and all time points) using a validated HPLC method. A typical starting method is provided in the table below.

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample area. Plot the % remaining versus time to determine the degradation kinetics.

Table 1: Example HPLC Method Parameters

Parameter	Value	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Standard reversed-phase column for small molecules.
Mobile Phase A	0.05% Formic Acid in Water	Acidic modifier for good peak shape of the carboxylic acid.
Mobile Phase B	0.05% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	10% B to 90% B over 5 min	Provides good separation of parent from potential degradants.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	25°C	Controlled temperature ensures reproducible retention times.
Detection (UV)	245 nm	Corresponds to the λmax of the benzoyl chromophore.
Injection Vol.	2 µL	Standard volume to avoid peak overload.

V. References

• Mayr, H., Ofial, A. R., & Eitzinger, A. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry. [Link]

• Mayr, H., Ofial, A. R., & Eitzinger, A. (2023). Reactivity of electrophilic cyclopropanes. PubMed. [Link]

• Mayr, H., Ofial, A. R., & Eitzinger, A. (2023). (PDF) Reactivity of electrophilic cyclopropanes. ResearchGate. [Link]

• Eitzinger, A., et al. (2023). (PDF) Reactivity of electrophilic cyclopropanes. Semantic Scholar. [Link]

• Pearson+. (2024). The reactivity of cyclopropanes often mimics that of alkenes. Study Prep. [Link]

• Open Acadia. (2016). CHEM 2533 Midterm Question #3: Acid Catalyzed Hydrolysis of Benzyl Benzoate. YouTube. [Link]

• SIELC Technologies. HPLC Determination of Cyclopropanecarboxylic Acid on Primesep B Column. [Link]

• Lagnaux, L., et al. (2004). Determination of 1-aminocyclopropane-1-carboxylic acid and structural analogue by liquid chromatography and ionspray tandem mass spectrometry. ResearchGate. [Link]

• Lizada, M. C. C., & Yang, S. F. (1979). High-performance liquid chromatography analysis of 1-aminocyclopropane-1-carboxylic acid using o-phthaldialdehyde precolumn derivatization. PubMed. [Link]

• Hemric, B. N., et al. (2018). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. PMC. [Link]

• Thomson, R. J., et al. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. SciSpace. [Link]

• Thomson, R. J., et al. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. ACS Publications. [Link]

• Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. PubMed. [Link]

• Hemric, B. N., et al. (2018). Acid-catalysed nucleophilic ring opening of cyclopropanated... ResearchGate. [Link]

• Parker, R. E., & Isaacs, N. S. (1959). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides. CHIMIA. [Link]

Sources

• 1. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactivity of electrophilic cyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chimia.ch [chimia.ch]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Cis- vs. Trans-2-Benzoyl-cyclopropanecarboxylic Acid

Introduction

The cyclopropane ring, a fundamental three-membered carbocycle, is a motif of significant interest in organic synthesis, medicinal chemistry, and materials science.[1][2] Its inherent high ring strain and unique electronic structure, characterized by "bent" bonds with significant p-character, bestow upon its derivatives a distinct and often heightened reactivity compared to their acyclic or larger-ring counterparts.[3][4][5][6] When substituted with electronically active groups, such as a benzoyl and a carboxylic acid moiety, the resulting isomers present a compelling case study in stereochemical influence over chemical behavior.

This guide provides an in-depth comparative analysis of the reactivity of cis- and trans-2-benzoyl-cyclopropanecarboxylic acid. We will dissect how the spatial arrangement of these two functional groups dictates the molecule's thermodynamic stability, steric environment, and, consequently, its propensity to undergo various chemical transformations. This analysis is grounded in established principles of physical organic chemistry and supported by experimental evidence from related cyclopropane systems, offering valuable insights for researchers, scientists, and professionals in drug development.

I. Structural and Thermodynamic Landscape

The fundamental divergence in reactivity between the cis and trans isomers originates from their differing ground-state energies and three-dimensional structures.

Thermodynamic Stability

For disubstituted cyclopropanes, the trans isomer is generally more thermodynamically stable than the cis isomer.[3][4] This principle holds true for 2-benzoyl-cyclopropanecarboxylic acid. The stability difference is primarily attributed to the minimization of steric hindrance.

• Trans Isomer: The benzoyl and carboxylic acid groups are positioned on opposite faces of the cyclopropane ring. This arrangement maximizes the distance between these bulky substituents, thereby minimizing unfavorable van der Waals repulsive forces.

• Cis Isomer: Both substituents reside on the same face of the ring, forcing them into close proximity. This leads to significant steric repulsion, which raises the molecule's ground-state energy and reduces its overall stability.[3]

Electronic Configuration

The cyclopropane ring can engage in electronic conjugation with adjacent π-acceptor groups like a carbonyl.[5] This interaction involves the overlap of the C-C bonding orbitals of the ring (which have p-character) with the π-system of the substituent. This conjugation influences the bond lengths within the cyclopropane ring itself.[5] While both isomers can adopt conformations to allow for this conjugation, the steric crowding in the cis isomer may impose geometric constraints that prevent optimal orbital overlap, potentially influencing its electronic properties and subsequent reactivity.

Caption: Steric comparison of cis and trans isomers.

II. Comparative Reactivity in Key Transformations

The differences in stability and steric accessibility directly translate to distinct reactivities in common organic transformations.

Ring-Opening Reactions

The combination of high ring strain and the presence of both a donor group (the phenyl ring) and acceptor groups (the ketone and carboxylic acid) classifies these molecules as donor-acceptor (D-A) cyclopropanes.[6][7] This D-A character polarizes and weakens the C1-C2 bond, making the ring susceptible to nucleophilic or electrophilic cleavage.[6][7]

• Hypothesis: The cis isomer is expected to undergo ring-opening reactions more readily than the trans isomer.

• Causality: The higher ground-state energy of the cis isomer, a direct result of its inherent steric strain, means that it requires a lower activation energy to reach the transition state for ring-opening. The reaction provides a pathway to relieve this strain, making it a more favorable process.[4] For instance, under acidic conditions, protonation of the benzoyl carbonyl could initiate a ring-opening cascade, a process that would be kinetically favored for the less stable cis isomer.[8][9]

Reactions at the Carboxylic Acid: Esterification

Esterification is a fundamental reaction of carboxylic acids, typically proceeding via nucleophilic attack of an alcohol on the carbonyl carbon.[10] This reaction is highly sensitive to the steric environment around the carboxylic acid group.

• Hypothesis: The trans isomer will undergo esterification at a significantly higher rate than the cis isomer.

• Causality: In the trans isomer, the carboxylic acid group is exposed and readily accessible to the incoming alcohol nucleophile. In contrast, the carboxylic acid in the cis isomer is sterically shielded by the adjacent and bulky benzoyl group.[3] This steric congestion creates a significant kinetic barrier, impeding the approach of the nucleophile and slowing the reaction rate.

Reactions at the Benzoyl Ketone: Reduction

Similar steric arguments apply to reactions involving the ketone functionality, such as its reduction to a secondary alcohol using hydride reagents (e.g., NaBH₄).

• Hypothesis: The ketone of the trans isomer will be reduced more rapidly than that of the cis isomer.

• Causality: The approach of the hydride reagent to the carbonyl carbon of the benzoyl group is less sterically hindered in the trans configuration.[3] The adjacent carboxylic acid group in the cis isomer provides a steric shield that disfavors the approach of the reducing agent.

Caption: Comparative workflow for esterification reactivity.

III. Data Summary and Experimental Protocols

Summary of Predicted Reactivity

Property	Cis-2-benzoyl-cyclopropanecarboxylic acid	Trans-2-benzoyl-cyclopropanecarboxylic acid	Rationale
Thermodynamic Stability	Less Stable	More Stable	Steric repulsion between adjacent bulky groups in the cis isomer.[3][4]
Rate of Esterification	Slower	Faster	Steric shielding of the carboxylic acid by the benzoyl group in the cis isomer.[3]
Rate of Ketone Reduction	Slower	Faster	Steric shielding of the benzoyl ketone by the carboxylic acid in the cis isomer.[3]
Rate of Ring-Opening	Faster	Slower	Relief of higher ground-state steric strain provides a greater driving force for the cis isomer.[4]

Protocol 1: Synthesis of cis-2-aroyl-cyclopropanecarboxylic acid

This protocol is adapted from a known procedure for a structurally similar compound and serves as a viable route to the cis isomer starting material.[11]

Objective: To synthesize cis-2-(p-cyclohexylbenzoyl)-cyclopropanecarboxylic acid via Friedel-Crafts acylation.

Materials:

• Cyclohexylbenzene

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (solvent)

• 1,2-Cyclopropanedicarboxylic acid anhydride

• Ice

• Concentrated hydrochloric acid (HCl)

• Sodium carbonate (Na₂CO₃)

• Methanol (for recrystallization)

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (0.18 mol) in nitrobenzene (50 ml) at 10-15 °C, add cyclohexylbenzene (89.2 mmol) dropwise.

• Maintain the temperature at 10-15 °C and add 1,2-cyclopropanedicarboxylic acid anhydride (89.2 mmol) portion-wise.

• Stir the resulting mixture for 20 hours at room temperature, followed by 1 hour at 50 °C.

• Pour the reaction solution into a mixture of 500 g of ice and 50 ml of concentrated HCl to quench the reaction and hydrolyze the aluminum complex.

• Remove the nitrobenzene solvent via steam distillation.

• Filter the precipitated solid at 10 °C and dissolve it in an aqueous sodium carbonate solution.

• Filter the basic solution to remove any insoluble impurities.

• Acidify the filtrate with concentrated HCl to precipitate the carboxylic acid product.

• Collect the solid product by filtration, wash thoroughly with water, and dry under reduced pressure at 50 °C.

• Recrystallize the crude product from methanol to obtain pure cis-2-(p-cyclohexylbenzoyl)-cyclopropanecarboxylic acid.[11]

Protocol 2: Comparative Esterification Kinetics (Hypothetical Experiment)

Objective: To qualitatively compare the rate of esterification between the cis and trans isomers.

Materials:

• cis-2-benzoyl-cyclopropanecarboxylic acid

• trans-2-benzoyl-cyclopropanecarboxylic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated, catalyst)

• Dichloromethane (DCM, solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Thin-Layer Chromatography (TLC) plates (silica gel)

• TLC developing solvent (e.g., 30% Ethyl Acetate in Hexane)

• UV lamp

Procedure:

• Set up two identical reaction flasks. In Flask A, place 100 mg of the cis isomer. In Flask B, place 100 mg of the trans isomer.

• To each flask, add 5 mL of DCM and 2 mL of methanol.

• To each flask, add 1 drop of concentrated sulfuric acid to catalyze the reaction.

• Stir both reactions at room temperature.

• At regular time intervals (e.g., 0, 15, 30, 60, 120 minutes), take a small aliquot from each reaction mixture and spot it on a TLC plate.

• Develop the TLC plates in the appropriate solvent system and visualize under a UV lamp. The starting carboxylic acid and the product methyl ester should have different Rf values.

• Analysis: Compare the TLC plates from Flask A and Flask B at each time point. The reaction in Flask B (trans isomer) is expected to show a faster disappearance of the starting material spot and a faster appearance of the product spot compared to the reaction in Flask A (cis isomer), providing a clear qualitative measure of the relative reaction rates.

IV. Conclusion

The stereochemical relationship between the benzoyl and carboxylic acid groups in 2-benzoyl-cyclopropanecarboxylic acid is a critical determinant of its chemical reactivity. The trans isomer, being thermodynamically more stable and sterically less encumbered, is predicted to react more rapidly in transformations where the approach of a reagent to either functional group is rate-limiting, such as esterification and ketone reduction. Conversely, the higher ground-state energy of the cis isomer, a consequence of steric strain, likely makes it more susceptible to reactions that involve the cleavage of the strained cyclopropane ring. These fundamental principles of stereoelectronic and steric control are essential for synthetic chemists to consider when designing reaction pathways and predicting outcomes for these valuable and reactive building blocks.

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of trans-2-Benzoyl-cyclopropanecarboxylic Acid

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of trans-2-benzoyl-cyclopropanecarboxylic acid. Given the absence of direct experimental spectra in publicly available databases, this document synthesizes established fragmentation principles for its constituent functional groups—a carboxylic acid, a phenyl ketone, and a cyclopropane ring—to propose likely fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques.

To provide a clear comparative framework, the predicted fragmentation of the title compound is contrasted with the known fragmentation of a structurally related molecule, trans-2-phenyl-cyclopropanecarboxylic acid. This comparison will highlight the influence of the benzoyl carbonyl group on the overall fragmentation cascade. This guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for structural elucidation.

Introduction to the Analyte and Rationale

trans-2-Benzoyl-cyclopropanecarboxylic acid is a small molecule featuring a rigid cyclopropane scaffold substituted with a benzoyl group and a carboxylic acid group in a trans configuration. The structural complexity and the presence of multiple reactive sites make predicting its behavior in a mass spectrometer a non-trivial but essential task for its identification and characterization in various matrices. Understanding the fragmentation is crucial for developing robust analytical methods, such as those used in metabolomics or impurity profiling.[1][2]

The energetic instability of molecular ions formed during mass spectrometry leads to their dissociation into smaller, characteristic fragments.[3][4] The resulting fragmentation pattern serves as a molecular fingerprint, providing critical information about the analyte's structure and functional groups.[5] This guide will explore these patterns by dissecting the molecule into its functional components and applying well-documented fragmentation rules.[3][6]

Experimental Design and Methodologies

To analyze a compound like trans-2-benzoyl-cyclopropanecarboxylic acid, two common mass spectrometry techniques would be employed: Gas Chromatography-Mass Spectrometry (GC-MS) for volatile derivatives and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the parent compound.

GC-MS Protocol (for a derivatized analogue)

GC-MS is best suited for volatile and thermally stable compounds. Carboxylic acids often require derivatization (e.g., methylation) to improve their chromatographic behavior. The following is a representative protocol for analyzing a methyl-esterified version of the analyte.

Step-by-Step Protocol:

• Derivatization: Esterify the carboxylic acid group with diazomethane or by heating with methanol and a catalytic amount of acid to form the methyl ester.

• Instrumentation: Utilize a system such as an Agilent 7890A GC coupled to a 5975C Mass Selective Detector.[1]

• GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is appropriate.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• MS Conditions (Electron Ionization - EI):

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Mass Scan Range: m/z 40-500

The choice of 70 eV for ionization is a standard in EI-MS, providing sufficient energy to induce reproducible and extensive fragmentation, which is essential for library matching and structural elucidation.[7]

LC-MS/MS Protocol

LC-MS/MS is ideal for analyzing the non-derivatized, more polar parent compound. Electrospray ionization (ESI) is a soft ionization technique that typically keeps the molecule intact as a pseudomolecular ion ([M+H]⁺ or [M-H]⁻), which can then be subjected to collision-induced dissociation (CID) for structural analysis.[8][9][10]

Step-by-Step Protocol:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the analyte in methanol. Dilute to a working concentration of 1 µg/mL with the initial mobile phase.[8]

• Instrumentation: A Waters Xevo TQ-S or similar tandem quadrupole mass spectrometer coupled to an Acquity UPLC system.

• LC Column: A reverse-phase column, such as a C18 (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid (to aid protonation in positive ion mode).

  • B: Acetonitrile with 0.1% formic acid.

• LC Gradient: A typical gradient would be 5% B to 95% B over 5-10 minutes.

• MS Conditions (Positive ESI):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • MS/MS Analysis: The precursor ion ([M+H]⁺) is selected in the first quadrupole and fragmented by collision with argon gas in the collision cell. The resulting product ions are analyzed in the second quadrupole. Collision energy would be optimized (e.g., 10-30 eV) to generate a rich fragmentation spectrum.[8]

Predicted Fragmentation Pathways

The molecular weight of trans-2-benzoyl-cyclopropanecarboxylic acid (C₁₁H₁₀O₃) is 190.19 g/mol .

Electron Ionization (EI-MS) Fragmentation

Under the high-energy conditions of EI, the molecular ion (M⁺˙ at m/z 190) will be energetically unstable and prone to extensive fragmentation.[4]

Key Predicted Fragmentation Reactions:

• Formation of the Benzoyl Cation (m/z 105): The most favorable and expected fragmentation is the cleavage of the bond between the cyclopropane ring and the benzoyl group. This results in the highly stable, resonance-stabilized benzoyl cation at m/z 105 . This fragment is often the base peak for benzoyl-containing compounds.[1][8]

• Formation of the Phenyl Cation (m/z 77): The benzoyl cation (m/z 105) can subsequently lose a neutral carbon monoxide (CO) molecule (28 Da) to form the phenyl cation at m/z 77 .[1][5]

• Loss of Carboxyl Group (m/z 145): Alpha-cleavage next to the carbonyl of the carboxylic acid can lead to the loss of the •COOH radical (45 Da), resulting in a fragment at m/z 145 .[6][11]

• Loss of Hydroxyl Group (m/z 173): Loss of a hydroxyl radical (•OH, 17 Da) from the carboxylic acid is another common pathway for carboxylic acids, yielding an ion at m/z 173 .[6][12]

• Cyclopropane Ring Fragmentation: The cyclopropane ring itself can undergo cleavage. A plausible pathway involves the loss of the entire benzoyl-cyclopropyl moiety, although this is less likely than the formation of the stable benzoyl cation.

Below is a Graphviz diagram illustrating the predicted EI fragmentation pathways.

Caption: Predicted EI fragmentation of trans-2-benzoyl-cyclopropanecarboxylic acid.

Electrospray Ionization (ESI-MS/MS) Fragmentation

In positive mode ESI, the molecule will be observed as the protonated species, [M+H]⁺, at m/z 191 . The fragmentation of this even-electron ion will be initiated by the mobile proton.

Key Predicted Fragmentation Reactions:

• Loss of Water (m/z 173): Protonation will likely occur on one of the oxygen atoms. If protonated on the carboxylic acid, a facile loss of a neutral water molecule (18 Da) is expected, resulting in a product ion at m/z 173 .

• Loss of Formic Acid (m/z 145): A rearrangement could lead to the loss of a neutral formic acid molecule (HCOOH, 46 Da), yielding an ion at m/z 145 .

• Formation of the Benzoyl Cation (m/z 105): Similar to EI, cleavage can result in the formation of the stable benzoyl cation at m/z 105 . This would involve the loss of a neutral cyclopropanecarboxylic acid molecule (86 Da).

Caption: Predicted ESI-MS/MS fragmentation of protonated trans-2-benzoyl-cyclopropanecarboxylic acid.

Comparative Analysis: trans-2-Benzoyl- vs. trans-2-Phenyl-cyclopropanecarboxylic Acid

To understand the influence of the benzoyl carbonyl group, we can compare the predicted fragmentation with that of trans-2-phenyl-cyclopropanecarboxylic acid (MW 162.19 g/mol , C₁₀H₁₀O₂).[13] This analogue lacks the ketone functionality.

Key Differences in Fragmentation:

• Absence of Benzoyl Cation: The most significant difference is that trans-2-phenyl-cyclopropanecarboxylic acid cannot form the m/z 105 benzoyl cation.

• Formation of Tropylium Ion: Instead, compounds with a benzyl group often undergo rearrangement to form the highly stable tropylium ion (C₇H₇⁺) at m/z 91 .[5][7] This would be a major diagnostic peak for the phenyl-analogue, arising from cleavage of the bond between the cyclopropane ring and the phenyl-substituted carbon, followed by rearrangement.

• Shared Fragments: Both compounds are expected to show fragments corresponding to the loss of •OH (M-17) and •COOH (M-45) from their respective molecular ions.

Summary of Key Diagnostic Fragments

m/z	Predicted Fragment Ion	Parent Compound	Ionization Mode	Significance
105	[C₆H₅CO]⁺	trans-2-Benzoyl-	EI, ESI	Key diagnostic ion for the benzoyl group.[1]
77	[C₆H₅]⁺	Both	EI, ESI	Indicates a phenyl ring, formed from m/z 105 or m/z 91.
91	[C₇H₇]⁺	trans-2-Phenyl-	EI	Key diagnostic ion for the benzyl-like structure (tropylium).[5]
173	[M-OH]⁺ or [M+H-H₂O]⁺	trans-2-Benzoyl-	EI, ESI	Common loss from the carboxylic acid group.
145	[M-COOH]⁺	trans-2-Benzoyl-	EI	Alpha-cleavage loss of the carboxyl radical.[6]
145	[M-OH]⁺	trans-2-Phenyl-	EI	Loss of hydroxyl radical from the phenyl analogue.
117	[M-COOH]⁺	trans-2-Phenyl-	EI	Loss of carboxyl radical from the phenyl analogue.

This comparative table clearly shows that the presence of the carbonyl group in the benzoyl moiety directs the fragmentation towards the highly stable m/z 105 ion, whereas its absence in the phenyl analogue leads to the characteristic m/z 91 tropylium ion.

Conclusion

The fragmentation pattern of trans-2-benzoyl-cyclopropanecarboxylic acid in mass spectrometry is predicted to be dominated by pathways characteristic of its benzoyl and carboxylic acid functionalities. Under both EI and ESI conditions, the formation of the benzoyl cation (m/z 105) and its subsequent product ion, the phenyl cation (m/z 77) , are expected to be the most prominent fragmentation pathways. Additional fragments arising from the loss of water, a hydroxyl radical, or the entire carboxyl group provide further structural confirmation.

By comparing these predicted patterns with the related compound trans-2-phenyl-cyclopropanecarboxylic acid, the diagnostic power of key fragment ions becomes evident. The presence of m/z 105 is a strong indicator of the benzoyl structure, while the presence of m/z 91 would point towards a benzyl-type substructure lacking the carbonyl group. This predictive and comparative analysis serves as a robust starting point for the identification and structural elucidation of these and related compounds in complex analytical workflows.

References

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A Researcher's Guide to the Infrared Spectroscopy of trans-2-benzoyl-cyclopropanecarboxylic acid: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the precise structural elucidation of novel molecules is paramount. Infrared (IR) spectroscopy remains a cornerstone technique for functional group identification, providing a rapid and non-destructive method to gain critical structural insights. This guide offers an in-depth analysis of the expected IR spectral features of trans-2-benzoyl-cyclopropanecarboxylic acid, a molecule of interest due to its unique combination of a strained cyclopropane ring, a conjugated ketone, and a carboxylic acid. This document will not only present the characteristic absorption peaks but also delve into the underlying principles governing these vibrations, providing a comparative framework for researchers working with similar scaffolds.

The Vibrational Fingerprint: An Introduction to IR Spectroscopy

Infrared spectroscopy operates on the principle that chemical bonds within a molecule are not static; they vibrate at specific frequencies. When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to its natural vibrational modes.[1][2] These absorptions are recorded as peaks in an IR spectrum, which is a plot of transmittance (or absorbance) versus wavenumber (cm⁻¹). The position, intensity, and shape of these peaks provide a unique "fingerprint" of the molecule, allowing for the identification of its constituent functional groups.[1]

The power of IR spectroscopy lies in its ability to distinguish between different types of bonds and their chemical environments. For instance, a carbon-oxygen double bond (C=O) in a ketone will absorb at a different frequency than a C=O bond in a carboxylic acid. This guide will dissect the IR spectrum of trans-2-benzoyl-cyclopropanecarboxylic acid by examining the contributions of each of its key functional moieties.

Molecular Structure and Key Vibrational Modes

To understand the IR spectrum, we must first visualize the molecule and its key components that will give rise to characteristic absorption bands.

Figure 1. Molecular structure of trans-2-benzoyl-cyclopropanecarboxylic acid with key functional groups highlighted.

Detailed Analysis of Expected IR Peaks

The IR spectrum of trans-2-benzoyl-cyclopropanecarboxylic acid is a composite of the absorptions from its constituent functional groups. Below is a detailed breakdown of the expected peaks.

The Carboxylic Acid Group (-COOH)

The carboxylic acid functional group gives rise to some of the most recognizable peaks in an IR spectrum.[2]

• O-H Stretch: A very broad and intense absorption band is expected in the region of 2500-3300 cm⁻¹ .[1][2][3][4] This characteristic broadness is a result of extensive intermolecular hydrogen bonding between carboxylic acid dimers.[2][5] This peak is often so broad that it can obscure other signals in this region.

• C=O Stretch: A strong, sharp peak will appear between 1710 and 1760 cm⁻¹ .[3][4] In the solid state or in concentrated solutions, where hydrogen-bonded dimers are prevalent, this peak is typically centered around 1710 cm⁻¹ .[4] In dilute, non-polar solvents where the monomeric form is more common, the absorption shifts to a higher wavenumber, around 1760 cm⁻¹.[3][4]

• C-O Stretch: A medium intensity peak corresponding to the C-O single bond stretch is anticipated in the range of 1210-1320 cm⁻¹ .[1]

The Benzoyl Ketone Group (Ar-C=O)

The ketone's carbonyl group is another strong absorber in the IR spectrum.

• C=O Stretch: The carbonyl stretch of the benzoyl group is expected to be a strong and sharp peak. For saturated aliphatic ketones, this peak typically appears around 1715 cm⁻¹.[6][7] However, conjugation with the phenyl ring in the benzoyl group lowers the vibrational frequency due to resonance, which weakens the C=O bond. Therefore, this peak is expected to appear at a lower wavenumber, in the range of 1685-1666 cm⁻¹ .[6][7][8] It is important to note that this peak may overlap with or be in close proximity to the C=C stretching vibrations of the aromatic ring.

The Cyclopropane Ring

The strained three-membered ring of cyclopropane exhibits characteristic vibrations.

• C-H Stretch: The C-H bonds on the cyclopropane ring are expected to show stretching vibrations at slightly higher frequencies than those in alkanes. Look for peaks in the region of 3080-3040 cm⁻¹ .[9]

• CH₂ Deformation/Scissoring: A characteristic absorption for the CH₂ groups within the cyclopropane ring is expected between 1480 and 1440 cm⁻¹ .[9]

• Ring Vibrations ("Breathing" Modes): The cyclopropane ring itself has characteristic skeletal vibrations. These can be complex, but a notable absorption often appears around 1020-1000 cm⁻¹ .[9]

The Phenyl Group

The phenyl group from the benzoyl moiety also has several characteristic absorption bands.

• Aromatic C-H Stretch: The stretching vibrations of the C-H bonds on the aromatic ring typically appear as weak to medium intensity peaks just above 3000 cm⁻¹, in the range of 3100-3000 cm⁻¹ .[7]

• C=C Ring Stretch: The stretching of the carbon-carbon bonds within the aromatic ring gives rise to two or three bands of variable intensity in the 1600-1450 cm⁻¹ region.[1][7]

• C-H Out-of-Plane Bending: Strong absorptions in the 900-675 cm⁻¹ region are due to the out-of-plane bending of the aromatic C-H bonds. The exact position of these peaks can provide information about the substitution pattern of the benzene ring.

Comparative Summary of Expected IR Peaks

The following table provides a consolidated overview of the expected IR absorption peaks for trans-2-benzoyl-cyclopropanecarboxylic acid.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Characteristics
Carboxylic Acid	O-H Stretch	2500-3300	Very Broad, Strong
C=O Stretch	1710-1760	Strong, Sharp
C-O Stretch	1210-1320	Medium
Benzoyl Ketone	C=O Stretch (conjugated)	1666-1685	Strong, Sharp
Cyclopropane Ring	C-H Stretch	3040-3080	Medium
CH₂ Scissoring	1440-1480	Medium
Ring "Breathing"	1000-1020	Medium
Phenyl Group	Aromatic C-H Stretch	3000-3100	Weak to Medium
C=C Ring Stretch	1450-1600	Variable (often multiple bands)
C-H Out-of-Plane Bending	675-900	Strong

Experimental Protocol: Acquiring an IR Spectrum

For researchers seeking to obtain an IR spectrum of this compound, the following general protocol using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is recommended. ATR is a common and convenient technique for solid samples.

• Sample Preparation: Ensure the solid sample of trans-2-benzoyl-cyclopropanecarboxylic acid is dry and free of solvent. A small amount of the crystalline powder is sufficient.

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or germanium) is clean. Clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Record a background spectrum. This will subtract the absorptions from the atmosphere (CO₂ and H₂O) and the ATR crystal itself.

• Sample Analysis:

  • Place a small amount of the sample onto the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

Figure 2. A simplified workflow for acquiring an IR spectrum using an ATR accessory.

Conclusion

The infrared spectrum of trans-2-benzoyl-cyclopropanecarboxylic acid presents a rich tapestry of information, with each functional group contributing distinct and identifiable absorption bands. The very broad O-H stretch of the carboxylic acid, coupled with two distinct C=O stretching frequencies for the acid and the conjugated ketone, provides a strong diagnostic handle. Further confirmation of the structure is afforded by the characteristic absorptions of the cyclopropane ring and the phenyl group. By understanding the expected positions and characteristics of these peaks, researchers can confidently identify this molecule and distinguish it from related structures, thereby accelerating their research and development efforts.

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A Senior Application Scientist's Guide to the Determination of Enantiomeric Purity of trans-2-Benzoyl-cyclopropanecarboxylic Acid

For researchers, scientists, and drug development professionals, establishing the enantiomeric purity of a chiral active pharmaceutical ingredient (API) is a non-negotiable cornerstone of ensuring its safety, efficacy, and quality. The rigid, three-dimensional structure of the cyclopropane ring makes it a valuable scaffold in medicinal chemistry, and compounds like trans-2-benzoyl-cyclopropanecarboxylic acid are important chiral building blocks.[1][2] The precise stereochemistry of such molecules can lead to profoundly different pharmacological responses, making robust analytical methods for enantiomeric excess (e.e.) determination paramount.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric purity of trans-2-benzoyl-cyclopropanecarboxylic acid. While specific literature for this exact molecule is limited, the principles and methodologies discussed are derived from extensive research on structurally similar cyclopropane derivatives and chiral carboxylic acids, providing a field-proven framework for successful method development.[3][4][5]

The Strategic Choice: An Overview of Analytical Methodologies

The determination of enantiomeric purity hinges on creating a chiral environment that allows the two enantiomers to be distinguished. This can be achieved either by physical separation (chromatography) or by spectroscopic differentiation in a chiral medium (NMR). The choice of method depends on factors such as available instrumentation, required sensitivity, sample throughput, and whether the analysis is for routine quality control or initial research and development.

Caption: Decision workflow for selecting an analytical method.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is the most powerful and widely used technique for enantiomeric separation due to its high resolution, reproducibility, and broad applicability. The core principle involves the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.[6]

The Engine of Separation: Choosing the Right Chiral Stationary Phase (CSP)

The selection of the CSP is the most critical variable in method development.[7] For a molecule like trans-2-benzoyl-cyclopropanecarboxylic acid, which contains a carboxylic acid group, a phenyl group, and a rigid cyclopropane ring, several types of CSPs are promising candidates.

• Polysaccharide-Based CSPs: These are the most versatile and successful CSPs, typically based on cellulose or amylose derivatives coated or immobilized on a silica support.[3][8] Chiral recognition occurs through a combination of hydrogen bonding, π-π stacking (with the benzoyl group), and steric interactions within the chiral grooves of the polysaccharide polymer.[8]

• Cyclodextrin-Based CSPs: These phases utilize a truncated cone structure with a hydrophobic interior and a hydrophilic exterior.[8] Chiral recognition primarily happens through the formation of inclusion complexes, where the benzoyl-phenyl group of the analyte can fit into the cyclodextrin cavity.[9][10]

• Protein-Based CSPs: Columns based on proteins like α1-acid glycoprotein (AGP) can offer unique selectivity, especially in reversed-phase mode, which is highly compatible with mass spectrometry (MS).[10]

Caption: Principle of chiral separation on an HPLC column.

Performance Comparison of Recommended CSPs

The following table provides a comparative overview of expected performance for CSPs suitable for trans-2-benzoyl-cyclopropanecarboxylic acid, based on data from similar compounds.[8]

Chiral Stationary Phase (CSP) Type	Common Trade Names	Principle of Separation	Recommended Mobile Phase Modes	Potential Advantages	Potential Considerations
Polysaccharide-based	Chiralcel® OD, Chiralpak® AD	Hydrogen bonding, π-π stacking, steric interactions.[8]	Normal Phase, Reversed-Phase, Polar Organic	Broad enantioselectivity for a wide range of compounds, including carboxylic acids.[4] High historical success rate.	Normal phase solvents may offer limited solubility for the analyte.
Cyclodextrin-based	Cyclobond™	Inclusion complex formation.[8]	Reversed-Phase, Polar Organic	Excellent for compounds with aromatic rings. Highly compatible with LC-MS.[10]	May have lower loading capacity compared to polysaccharide CSPs.
Protein-based	CHIRAL-AGP	Hydrophobic and polar interactions.	Reversed-Phase	Ideal for ionizable compounds like carboxylic acids. Uses aqueous-organic mobile phases.	Can be sensitive to changes in pH and buffer concentration.

Experimental Protocol: Chiral HPLC Method Development

This protocol outlines a systematic approach to developing a robust chiral HPLC method.

• CSP and Column Screening:

  • Begin by screening polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) and a cyclodextrin-based column.

  • Use a standard analytical dimension (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase Selection & Optimization:

  • Normal Phase (NP):

    • Initial Mobile Phase: n-Hexane/2-Propanol (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA).[8] The TFA is crucial to suppress the ionization of the carboxylic acid, which prevents peak tailing and improves chromatographic efficiency.

    • Optimization: Vary the ratio of n-Hexane to 2-Propanol (e.g., 80:20, 95:5) to adjust retention and resolution.

  • Reversed-Phase (RP):

    • Initial Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (e.g., 50:50, v/v). Formic acid is a volatile buffer ideal for LC-MS compatibility.[10]

    • Optimization: Adjust the organic modifier-to-water ratio. Methanol can be substituted for acetonitrile to alter selectivity.

• Standard Operating Conditions:

  • Flow Rate: 1.0 mL/min.[8]

  • Temperature: 25 °C.[8]

  • Detection: UV at 254 nm, leveraging the benzoyl chromophore.

  • Sample Preparation: Dissolve the analyte in the initial mobile phase at a concentration of approximately 0.5-1.0 mg/mL.[8]

• Data Analysis:

  • Calculate the enantiomeric excess (% e.e.) using the peak areas of the two enantiomers: % e.e. = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100%

Chiral Gas Chromatography (GC): An Alternative for Volatile Derivatives

Chiral GC is a highly sensitive and efficient technique, but it requires the analyte to be volatile and thermally stable. Since carboxylic acids have low volatility and tend to dimerize, derivatization is a mandatory first step.

Derivatization: The Key to Flight

The most common approach is to convert the carboxylic acid into a more volatile ester, for example, a methyl or ethyl ester. This can be achieved through Fischer esterification (refluxing with the alcohol and a catalytic amount of acid) or by using a milder derivatizing agent like diazomethane (for methyl esters).

GC Column Selection

Modified cyclodextrin derivatives are the most frequently used and effective CSPs for capillary GC.[1] These phases, such as heptakis(2,6-di-O-pentyl-3-O-pyridylmethyl)-β-cyclodextrin, have demonstrated excellent chiral selectivity for complex cyclopropane derivatives with multiple chiral centers.[9][11] The separation mechanism relies on the differential inclusion of the enantiomeric derivatives into the chiral cyclodextrin cavity.

Experimental Protocol: Chiral GC

• Sample Derivatization: Convert the racemic acid to its methyl ester. A common method is to react the acid with a solution of diazomethane in ether until a yellow color persists, then carefully quench the excess reagent.

• Column: Use a capillary column coated with a modified β-cyclodextrin CSP.

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Detector (FID) Temperature: 250 °C.

  • Oven Program: Start with an initial temperature of ~100-150 °C and ramp up to ~220-250 °C at a rate of 5-10 °C/min. An isothermal run may be sufficient if separation is achieved easily.

  • Carrier Gas: Helium or Hydrogen.

• Analysis: Quantify the enantiomers based on their respective peak areas.

NMR Spectroscopy: Separation-Free Analysis

NMR spectroscopy offers a rapid and convenient method for determining enantiomeric purity without requiring physical separation.[12] The principle is to convert the pair of enantiomers into a pair of diastereomers in situ, which are distinguishable in the NMR spectrum.[13]

Method 1: Chiral Derivatizing Agents (CDAs)

The carboxylic acid is covalently reacted with an enantiomerically pure CDA, such as a chiral amine or alcohol, to form a stable pair of diastereomeric amides or esters.[13] These diastereomers have different chemical environments, resulting in separate signals in the ¹H or ¹⁹F NMR spectrum.

• Recommended CDAs for Carboxylic Acids:

  • (S)-(-)-α-Methylbenzylamine: Reacts with the acid (after conversion to an acid chloride or using a coupling agent like DCC) to form diastereomeric amides.[13]

  • Mosher's Acid (MTPA): While typically used for alcohols and amines, its principles are foundational to the field of chiral derivatization.[13]

  • Novel Coumarin-Based Amines: Recent research has shown coumarin-containing agents can be effective for ¹H NMR e.e. determination of chiral carboxylic acids, often providing sharp, well-resolved signals.[14]

Caption: Workflow for NMR analysis using a chiral derivatizing agent.

Method 2: Chiral Solvating Agents (CSAs)

This elegant method avoids chemical modification of the analyte. A CSA is an enantiomerically pure compound that forms transient, non-covalent diastereomeric complexes with the enantiomers of the analyte directly in the NMR tube.[12] This association leads to a sufficient difference in the chemical shifts (Δδ) of specific protons, allowing for direct integration.

• Recommended CSAs for Carboxylic Acids:

  • Cinchona Alkaloids: Dimers of these alkaloids have been shown to be remarkable chiral discriminators for carboxylic acids in ¹H NMR.[15]

  • Diphenylprolinol Derivatives: These can act as effective receptors for carboxylic acids via hydrogen bonding, leading to enantiodiscrimination.

  • (R)-1,1'-Bi-2-naphthol (BINOL): A classic CSA that can be effective for a range of chiral compounds.[12]

Experimental Protocol: NMR with a Chiral Auxiliary

• Sample Preparation (CSA Method):

  • Accurately weigh the analyte (~5-10 mg) into an NMR tube.

  • Add ~0.5-1.0 equivalents of the chosen CSA.

  • Dissolve the mixture in a suitable deuterated solvent (e.g., CDCl₃, Benzene-d₆).

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum (a higher field magnet, e.g., 400 MHz or above, is recommended).

  • Identify a well-resolved proton signal (e.g., one of the cyclopropane protons) that shows splitting into two distinct signals corresponding to the two diastereomeric complexes.

• Analysis:

  • Carefully integrate the two separated signals. The ratio of the integrals directly corresponds to the enantiomeric ratio of the analyte.

Conclusion and Recommendations

For the robust and routine determination of the enantiomeric purity of trans-2-benzoyl-cyclopropanecarboxylic acid, Chiral HPLC with a polysaccharide-based CSP stands out as the most reliable and versatile method. It provides direct, high-resolution separation and is amenable to validation for quality control environments.

NMR spectroscopy using a Chiral Solvating Agent is the recommended method for high-throughput screening or rapid analysis during reaction optimization. Its speed and avoidance of derivatization are significant advantages, provided that sufficient signal separation can be achieved.

Chiral GC is a viable, high-sensitivity option but should be considered a secondary choice due to the mandatory derivatization step, which adds time and a potential source of error to the workflow.

Ultimately, the choice of methodology will be guided by the specific requirements of the analysis. By systematically applying the principles and protocols outlined in this guide, researchers and drug development professionals can confidently and accurately determine the enantiomeric purity of this important chiral building block.

References

• BenchChem. (2025).
• Wada, K., & Goto, M. (2017). NOVEL CHIRAL DERIVATIZING AGENTS FOR 1H NMR DETERMINATION OF ENANTIOMERIC PURITIES OF CARBOXYLIC ACIDS. HETEROCYCLES, 94(5), 964.
• Ghanem, A., Hoenen, H., Müller, P., & Aboul-Enein, H. (2005). Enantiomeric separation of cyclopropane derivatives on a polysaccharide-based chiral stationary phase. Analytica Chimica Acta, 538(40575), 15-24.
• Shen, G., Yang, X., Cui, J., Zhou, M., & Ling, Y. (2008).
• ResearchGate. (n.d.).
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• ResearchGate. (n.d.).
• Alfa Chemistry. (n.d.).
• ACS Publications. (2024).
• Royal Society of Chemistry. (n.d.). Enantiodiscrimination of carboxylic acids using the diphenylprolinol NMR chiral solvating agents. Organic Chemistry Frontiers.
• ResearchGate. (n.d.). Chiral Resolution of Racemic Cyclopropanecarboxylic Acids in Supercritical Carbon Dioxide | Request PDF.
• ResearchGate. (n.d.).
• Nanalysis Corp. (n.d.). Q-NMR for Determination of the Enantiomeric Purity of Pharmaceutical Ingredients.
• National Center for Biotechnology Information. (n.d.). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids.
• Supelco. (n.d.). Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids.
• Supelco. (n.d.). Strategies for Chiral HPLC Method Development.
• BenchChem. (2025). A Comparative Guide to Chiral HPLC Analysis of (1s)-Cyclopent-2-ene-1-carboxylic acid.
• Fasan, R. (n.d.). Gram-scale synthesis of chiral cyclopropane-containing drugs and drug precursors with engineered myoglobin catalysts featuring complementary stereoselectivity. PMC.

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A Comparative Guide to the Thermal Analysis of trans-2-Benzoyl-cyclopropanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Thermal Analysis

In the realm of pharmaceutical development and materials science, understanding the thermal stability of a compound is paramount. For a molecule like trans-2-benzoyl-cyclopropanecarboxylic acid, which possesses a strained cyclopropane ring and functional groups susceptible to thermal degradation, a comprehensive thermal analysis is crucial. This guide will delve into the use of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to elucidate its thermal properties. These techniques are instrumental in determining key parameters such as melting point, decomposition temperature, and the potential for polymorphic transitions, all of which are critical for drug formulation and stability studies.[1][2][3]

The presence of the cyclopropane ring introduces significant ring strain, making it a point of potential thermal instability.[4][5][6][7] The benzoyl and carboxylic acid moieties also influence the molecule's thermal behavior, potentially leading to complex decomposition pathways. This guide will compare the expected thermal profile of trans-2-benzoyl-cyclopropanecarboxylic acid with that of related structures to provide a broader context for its stability.

Expertise & Experience: The Rationale Behind the Protocol

The selection of a specific TGA/DSC protocol is not arbitrary; it is a carefully considered process to ensure the generation of meaningful and reproducible data.

• Heating Rate: A heating rate of 10 K/min is chosen as a standard for initial screening. This rate provides a good balance between resolution and experimental time. Faster rates can obscure closely occurring thermal events, while slower rates may not be practical for high-throughput screening.[8][9]

• Inert Atmosphere: Conducting the analysis under a nitrogen atmosphere is critical to prevent oxidative decomposition.[10] This allows for the study of the inherent thermal stability of the molecule without the influence of atmospheric oxygen, which can lead to different and more complex degradation pathways.

• Sample Preparation: The use of a small, consistent sample mass (2-5 mg) in a pierced lid aluminum pan is essential. This minimizes thermal gradients within the sample and allows for the escape of any evolved gases during decomposition, preventing pressure buildup that could affect the results.[8]

• Comparative Analysis: The inclusion of related compounds, such as cyclopropanecarboxylic acid and a non-cyclopropane analog like 3-benzoylpropionic acid, is a deliberate choice. This comparative approach allows for the attribution of specific thermal events to different structural features of the target molecule. For instance, comparing the decomposition of the target molecule to that of cyclopropanecarboxylic acid can help isolate the influence of the benzoyl group.

Trustworthiness: A Self-Validating System

The reliability of thermal analysis data hinges on a well-designed and self-validating experimental protocol.

• Instrument Calibration: Regular calibration of the TGA and DSC instruments with certified reference materials (e.g., indium for DSC) is the foundation of accurate measurements.[10]

• Baseline Correction: Running a blank experiment with an empty pan under the same conditions as the sample is crucial for baseline correction. This accounts for any instrumental drift and ensures that the observed thermal events are solely due to the sample.

• Reproducibility: Performing multiple runs for each sample is essential to confirm the reproducibility of the observed thermal events. Consistent results across multiple experiments build confidence in the data.

• Combined Techniques: The simultaneous or sequential use of TGA and DSC provides a more complete picture of the thermal behavior.[1][10] DSC detects all thermal transitions (both with and without mass loss), while TGA specifically identifies events associated with mass change. This combination allows for the unambiguous identification of melting, decomposition, and other thermal events.

Experimental Workflow

The following diagram illustrates the logical flow of the thermal analysis process, from sample preparation to data interpretation.

Caption: Experimental workflow for TGA/DSC analysis.

Detailed Experimental Protocols

Thermogravimetric Analysis (TGA) Protocol

• Instrumentation: Calibrated thermogravimetric analyzer.

• Crucibles: Aluminum pans.

• Sample Preparation: Accurately weigh 2-5 mg of the finely ground sample into a tared TGA crucible.

• Experimental Parameters:

  • Temperature Range: 30°C to 600°C.[9][11]

  • Heating Rate: 10 K/min.[9][11]

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Differential Scanning Calorimetry (DSC) Protocol

• Instrumentation: Calibrated differential scanning calorimeter.

• Pans: Aluminum pans with pierced hermetic lids.

• Sample Preparation: Accurately weigh 2-5 mg of the finely ground sample into a tared aluminum DSC pan and seal it.

• Experimental Parameters:

  • Temperature Program:

    • Hold for 1 minute at 25°C.

    • Ramp from 25°C to a temperature approximately 50°C above the final decomposition event observed in TGA, at a rate of 10 K/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Comparative Data Analysis

The following table summarizes the expected thermal events for trans-2-benzoyl-cyclopropanecarboxylic acid and its structural analogs. The data for the analogs is based on general chemical principles and literature on similar compounds.

Compound	Expected Melting Point (°C)	Onset of Decomposition (°C)	Key Decomposition Features
trans-2-Benzoyl-cyclopropanecarboxylic Acid	~120-140	~180-220	Initial loss of CO₂ (decarboxylation), followed by fragmentation of the benzoyl and cyclopropane moieties.
Cyclopropanecarboxylic Acid	~18-20	~150-180	Decarboxylation is the primary initial decomposition step.
3-Benzoylpropionic Acid	~114-117	~200-240	Expected to be more stable than the cyclopropane analog due to the absence of ring strain. Decomposition likely initiated by decarboxylation.

Discussion of Thermal Behavior

The thermal stability of trans-2-benzoyl-cyclopropanecarboxylic acid is dictated by several structural features:

• Cyclopropane Ring Strain: The inherent strain in the three-membered ring makes it susceptible to thermal ring-opening reactions.[4][5][6][7] This is a contributing factor to its relatively lower decomposition temperature compared to its acyclic analog, 3-benzoylpropionic acid.

• Carboxylic Acid Group: The carboxylic acid moiety is prone to decarboxylation (loss of CO₂) upon heating. This is often the initial step in the decomposition of carboxylic acids.

• Benzoyl Group: The benzoyl group is relatively stable but will fragment at higher temperatures. The interaction between the benzoyl group and the cyclopropane ring could potentially influence the decomposition mechanism.

The DSC thermogram is expected to show a sharp endothermic peak corresponding to the melting of the crystalline solid. This will be followed by a more complex series of exothermic and/or endothermic events associated with decomposition. The TGA curve will show a corresponding mass loss in the temperature range of decomposition.

Hypothetical Decomposition Pathway

The following diagram illustrates a plausible, albeit simplified, initial decomposition pathway for trans-2-benzoyl-cyclopropanecarboxylic acid.

Caption: A simplified hypothetical decomposition pathway.

Conclusion

The thermal analysis of trans-2-benzoyl-cyclopropanecarboxylic acid reveals a complex interplay between its constituent functional groups and the strained cyclopropane ring. By employing a robust and well-rationalized TGA/DSC protocol, researchers can obtain critical data on its melting point, decomposition profile, and overall thermal stability. This information is indispensable for the development of stable pharmaceutical formulations and for understanding the fundamental chemical properties of this and related molecules. The comparative approach outlined in this guide provides a framework for interpreting the thermal data in a broader chemical context, enabling more informed decisions in research and development.

References

• Pharmaceutical co-crystals: A green way to enhance drug stability and solubility for improved therapeutic efficacy - Oxford Academic. (2024, January 15). Retrieved from [Link]

• Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. (2019, July 22). Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Trans-2-benzoyl-cyclopropanecarboxylic acid

As a Senior Application Scientist, I understand that handling specialized organic building blocks like Trans-2-benzoyl-cyclopropanecarboxylic acid (CAS: 1601-82-7) requires more than just reading a standard safety sheet; it requires a deep understanding of the physicochemical behaviors of the compound[1]. Cyclopropane-containing organic acids are highly valued in drug development for their unique conformational rigidity and metabolic stability. However, as fine powders, they present specific operational risks, including static aerosolization and acute mucosal irritation.

This guide provides a field-proven, self-validating operational framework for the safe handling, reconstitution, and disposal of this compound, ensuring compliance with the highest standards of laboratory safety[2].

Physicochemical Hazard Profile & Risk Assessment

Before handling any chemical, it is critical to understand why it behaves the way it does. Trans-2-benzoyl-cyclopropanecarboxylic acid is a solid organic acid. The primary risk vector is not systemic toxicity, but rather localized acute irritation to the eyes, skin, and respiratory tract caused by airborne particulates during the weighing process.

Table 1: Physicochemical Properties and Operational Implications

Property	Data	Operational Implication
Chemical Name	Trans-2-benzoyl-cyclopropanecarboxylic acid	Ensure precise nomenclature verification prior to synthesis.
CAS Number	1601-82-7	Use for accurate inventory tracking and regulatory compliance.
Molecular Weight	190.20 g/mol	Critical for stoichiometric calculations in library synthesis.
Physical State	Solid (Crystalline Powder)	High Risk: Prone to static cling and respirable aerosolization.
Melting Point	~120 °C	Thermally stable at room temperature; store away from heat sources.
Solubility	Soluble in DMSO, DCM, EtOAc	Dictates the choice of reconstitution solvent and compatible glove material.

The PPE Matrix: Causality-Driven Protection

Standard laboratory protocols often dictate generic PPE. However, true safety requires understanding the causality behind each protective layer. In accordance with the OSHA Laboratory Standard (29 CFR 1910.1450)[3], the following PPE is mandatory, specifically tailored to the hazards of solid organic acids.

• Primary Dermal Barrier (Double Nitrile Gloves, min. 4 mil):

  • The Causality: Nitrile provides an excellent barrier against organic acids. We mandate double-gloving because the outer glove handles the raw chemical and is frequently exposed to reconstitution solvents (like Dichloromethane or DMSO) which can rapidly degrade the nitrile matrix. If the outer glove is compromised or contaminated, it can be immediately shed without breaking the sterile/protective barrier of the inner glove.

• Ocular Protection (ANSI Z87.1 Safety Goggles):

  • The Causality: Standard safety glasses with side shields are insufficient. Airborne cyclopropanecarboxylic acid dust can bypass standard glasses. Unvented or indirectly vented goggles are required to prevent micro-particulates from interacting with the moisture of the cornea, which would cause immediate, severe acid irritation.

• Body Protection (Flame-Resistant, Knit-Cuff Lab Coat):

  • The Causality: Knit cuffs prevent the sleeves from dragging through chemical dust. A flame-resistant material (like Nomex) is chosen not because the acid is highly flammable, but to mitigate the risk of electrostatic discharge (ESD) igniting the volatile organic solvents used during the compound's reconstitution.

• Engineering Control (Certified Chemical Fume Hood):

  • The Causality: Respiratory protection is achieved via containment. The fume hood must have a verified face velocity of 80-100 feet per minute (fpm). This specific velocity is strong enough to capture aerosolized acid dust, but gentle enough not to blow the powder off the analytical balance.

Standard PPE Gowning Sequence for Solid Organic Acids

Operational Workflow: Step-by-Step Methodology

The following protocol is a self-validating system designed to prevent contamination and exposure during the critical weighing and transfer phases.

Phase 1: Preparation and Static Mitigation

• Purge the Workspace: Clear the fume hood of all unnecessary equipment to ensure uninterrupted laminar airflow.

• Static Elimination (Critical Step): Fine organic powders hold static charge, causing them to "jump" from spatulas, leading to inaccurate weights and environmental contamination. Use an anti-static gun (Zerostat) or a localized static eliminator bar over the analytical balance.

• Prepare the Receptacle: Place a pre-tared, anti-static weigh boat or a glass vial directly onto the balance.

Phase 2: Transfer and Weighing 4. Uncap with Caution: Open the vial of Trans-2-benzoyl-cyclopropanecarboxylic acid slowly inside the hood. Rapid pressure changes can eject powder. 5. Micro-Spatula Transfer: Use a grounded, stainless-steel micro-spatula. Transfer the powder using a rolling motion rather than a dropping motion to minimize dust generation. 6. Seal and Decontaminate: Immediately cap the source vial. Wipe the exterior of the source vial with a disposable Kimwipe dampened with isopropanol before returning it to the desiccator.

Phase 3: Reconstitution 7. Solvent Addition: If preparing a stock solution, add the required organic solvent (e.g., DMSO) slowly down the side of the vial to wash any adhered powder into the bulk liquid. 8. Agitation: Cap the vial tightly and vortex until the solution is optically clear.

Spill Response and Disposal Protocols

Chemical spills involving solid organic acids require specific interventions to prevent the exacerbation of the hazard. Dry sweeping is strictly prohibited, as it immediately aerosolizes the irritant. This protocol aligns with the National Research Council's Prudent Practices in the Laboratory[4].

Immediate Spill Response (The Wet-Wipe Method):

• Assess: Determine if the spill is minor (<50g, contained in hood) or major (>50g, or outside the hood).

• Contain: For minor spills, do not use a brush. Instead, dampen absorbent pads or heavy-duty paper towels with a compatible, non-reactive solvent (water or dilute soapy water is preferred to avoid generating VOCs).

• Wipe: Gently place the dampened pad over the powder to suppress dust. Wipe inward from the edges to the center.

• Decontaminate: Wash the affected surface with a mild alkaline solution (like dilute sodium bicarbonate) to neutralize residual acid, followed by a water rinse.

Spill Response Decision Matrix for Trans-2-benzoyl-cyclopropanecarboxylic acid

Waste Disposal Routing:

• Solid Waste: All contaminated wipes, gloves, and empty vials must be placed in a sealed, labeled solid hazardous waste container.

• Liquid Waste: If the acid is dissolved in an organic solvent, it must be routed to the Non-Halogenated Organic Waste stream (unless the solvent used was halogenated, such as DCM, in which case it routes to Halogenated Waste). Do not mix with strong oxidizers or aqueous waste streams.

References

• Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." United States Department of Labor. Available at:[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US); 2011. Available at:[Link]

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• 3. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 4. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - PubMed [pubmed.ncbi.nlm.nih.gov]